Istaroxime

• CAS: 203737-93-3

Core Science & Biosynthesis

Istaroxime mechanism of action on SERCA2a

An In-depth Technical Guide on the Core Mechanism of Action of Istaroxime on SERCA2a

Introduction

Istaroxime is a novel intravenous luso-inotropic agent under investigation for the treatment of acute heart failure (AHF) and cardiogenic shock.[1][2][3][4] It possesses a unique dual mechanism of action, distinguishing it from other inotropic agents.[2][5][6] Istaroxime inhibits the Na+/K+ ATPase (NKA) pump and, importantly, stimulates the activity of the Sarco/Endoplasmic Reticulum Ca2+-ATPase isoform 2a (SERCA2a).[2][5][6] The inhibition of NKA leads to an increase in intracellular calcium, enhancing contractility (inotropic effect).[5] Simultaneously, the stimulation of SERCA2a improves myocardial relaxation (lusitropic effect) by accelerating calcium reuptake into the sarcoplasmic reticulum (SR).[2][5] This technical guide focuses on the latter, core mechanism: the direct action of istaroxime on SERCA2a.

Core Mechanism: Relief of Phospholamban Inhibition

The primary mechanism by which istaroxime stimulates SERCA2a is by relieving the inhibitory effect of phospholamban (PLN).[1][7][8] In cardiac myocytes, SERCA2a activity is tonically inhibited by PLN.[9] Istaroxime has been shown to directly interact with the SERCA2a/PLN complex, promoting the dissociation of PLN from SERCA2a.[7][8][10] This action is independent of the cyclic adenosine monophosphate/protein kinase A (cAMP/PKA) signaling pathway, which is the canonical route for PLN regulation.[1][7]

By alleviating the inhibitory brake of PLN, istaroxime enhances the intrinsic activity of the SERCA2a pump.[1][7] This leads to a more rapid sequestration of cytosolic Ca2+ into the SR during diastole, which has two major beneficial consequences:

• Enhanced Lusitropy: The faster decline in cytosolic Ca2+ concentration promotes more rapid and complete myocardial relaxation, improving diastolic function.[2][5]

• Increased Inotropy: The enhanced Ca2+ uptake increases the SR Ca2+ load, making more Ca2+ available for release during subsequent systolic contractions, thereby boosting contractility.[2]

This unique ability to stimulate SERCA2a represents a promising therapeutic approach, particularly in heart failure where SERCA2a activity is often impaired.[7][8]

Quantitative Data on Istaroxime's Effect on SERCA2a

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of istaroxime on SERCA2a function.

Table 1: Effect of Istaroxime on SERCA2a ATPase Activity in Failing Dog Heart Microsomes

Parameter	Control	0.0001 nM Istaroxime	0.001 nM Istaroxime	0.01 nM Istaroxime	0.1 nM Istaroxime	1 nM Istaroxime	10 nM Istaroxime	100 nM Istaroxime
Kd(Ca2+) (μM)	0.736 ± 0.044	0.787 ± 0.052	0.827 ± 0.055	0.821 ± 0.046	0.95 ± 0.053	0.987 ± 0.056**	0.953 ± 0.055	0.872 ± 0.056
Vmax (μmol Pi/mg/min)	0.376 ± 0.024	0.436 ± 0.053	0.458 ± 0.037*	0.413 ± 0.033	0.482 ± 0.04**	0.439 ± 0.036	0.41 ± 0.04	0.436 ± 0.05

*Data are mean ± SEM from 20 independent experiments. *P < 0.05, *P < 0.01 vs. control.[7]

Table 2: Istaroxime-Induced Reduction of SERCA2a/PLN Co-immunoprecipitation

Istaroxime Concentration	Reduction in Co-immunoprecipitation vs. Control	Statistical Significance
1 nM	22%	P < 0.05
10 nM	40%	P < 0.01
100 nM	43%	P < 0.01

Data from co-immunoprecipitation experiments in dog heart microsomes.[7]

Table 3: Effect of Istaroxime on SERCA2a-mediated 45Ca Uptake and Activity in Different Models

Model	Istaroxime Concentration	Effect
Healthy Dog Cardiac SR Vesicles	50 nM	+22% increase in 45Ca uptake Vmax (P < 0.05), no change in Kd.[7]
STZ Diabetic Rat Cardiac Homogenates	500 nmol/L	+25% increase in SERCA2a Vmax (P < 0.01), no change in Kd(Ca2+).[9]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

SERCA2a ATPase Activity Measurement

This assay quantifies the rate of ATP hydrolysis by SERCA2a, which is a direct measure of its pumping activity.

• Preparation: Cardiac sarcoplasmic reticulum (SR) microsomes are isolated from heart tissue homogenates through differential centrifugation.[7][11]

• Pre-incubation: Istaroxime (at various concentrations, e.g., 0.0001–100 nM) is pre-incubated with the microsomes for a short period (e.g., 5 minutes) at low temperature (e.g., 4°C).[7]

• Reaction: The ATPase activity is measured as the hydrolysis of 32P-labeled ATP. The reaction is carried out in a buffer containing varying concentrations of free Ca2+ to generate a Ca2+ activation curve.

• Data Analysis: The SERCA2a-specific activity is identified as the fraction of total ATPase activity that is inhibited by a specific SERCA inhibitor, such as 10 μM cyclopiazonic acid (CPA).[7] The resulting Ca2+ activation curves are fitted to a sigmoidal function to determine the maximal velocity (Vmax) and the Ca2+ affinity (Kd(Ca2+)).[7]

Co-immunoprecipitation of SERCA2a and Phospholamban

This technique is used to assess the physical interaction between SERCA2a and PLN.

• Solubilization: Cardiac SR microsomes are solubilized using a mild non-ionic detergent to preserve protein-protein interactions.

• Immunoprecipitation: An antibody specific to PLN is added to the solubilized protein mixture and incubated to allow the formation of antibody-PLN-SERCA2a complexes. Protein A/G-agarose beads are then added to pull down these complexes from the solution.

• Washing: The beads are washed several times to remove non-specifically bound proteins.

• Elution and Detection: The bound proteins are eluted from the beads. The amount of SERCA2a that was co-immunoprecipitated with PLN is then quantified by Western blotting using an anti-SERCA2a antibody.[7] A reduction in the amount of co-precipitated SERCA2a in the presence of istaroxime indicates a disruption of the SERCA2a/PLN complex.[7]

SERCA2a-dependent Ca2+ Uptake Assay

This assay measures the rate at which SERCA2a transports Ca2+ into SR vesicles.

• 45Ca Tracer Method:

  • SR vesicles are incubated in a reaction medium containing ATP and the radioactive isotope 45Ca.

  • The reaction is allowed to proceed for a set time (e.g., 10 minutes).[7]

  • The reaction is stopped by rapid filtration, trapping the vesicles (and the 45Ca taken up) on a filter membrane.

  • The amount of radioactivity on the filter is measured using a scintillation counter to quantify the amount of Ca2+ transported into the vesicles.

• Stopped-Flow Spectrophotometry:

  • This method monitors the rapid phase of Ca2+ removal from the extravesicular solution.

  • SR vesicles are rapidly mixed with a solution containing ATP and a Ca2+-sensitive dye, such as arsenazo III.[7]

  • As SERCA2a pumps Ca2+ into the vesicles, the free Ca2+ concentration in the external solution decreases, which is detected as a change in the absorbance of the dye.

  • This allows for real-time measurement of the initial rate of Ca2+ uptake.

Visualizations

Signaling Pathway of Istaroxime Action on SERCA2a

Caption: Istaroxime promotes the dissociation of inhibitory PLN from SERCA2a.

Experimental Workflow for SERCA2a ATPase Activity Assay

Caption: Workflow for measuring SERCA2a ATPase activity.

Logical Relationship of Istaroxime's Lusitropic Effect

References

• 1. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Windtree Announces Positive Phase 2b Topline Clinical Results with Istaroxime Significantly Improving Cardiac Function and Blood Pressure in Heart Failure Patients in Early Cardiogenic Shock - BioSpace [biospace.com]
• 5. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials [mdpi.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SERCA2a stimulation by istaroxime improves intracellular Ca2+ handling and diastolic dysfunction in a model of diabetic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]

A Technical Guide to the Dual Pharmacological Action of Istaroxime: Na+/K+-ATPase Inhibition and SERCA2a Stimulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Istaroxime is a novel, first-in-class intravenous agent under investigation for the treatment of acute heart failure (AHF) and cardiogenic shock.[1][2][3] Chemically derived from androstenedione and unrelated to cardiac glycosides, Istaroxime exhibits a unique dual mechanism of action: inhibition of the Na+/K+-ATPase (NKA) pump and stimulation of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[4][5] This combined activity results in both positive inotropic (increased contractility) and lusitropic (improved relaxation) effects on the myocardium.[1][4][6] Preclinical and clinical studies have demonstrated that Istaroxime can improve cardiac function and increase blood pressure, notably without a significant increase in heart rate or the incidence of cardiac arrhythmias, distinguishing it from conventional inotropic agents.[7][8][9][10]

This technical guide provides an in-depth overview of Istaroxime's core pharmacological actions, presenting quantitative data, detailed experimental protocols, and visual representations of its signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of Istaroxime's interaction with its molecular targets, compiled from various preclinical studies.

Table 1: Istaroxime Quantitative Data - Na+/K+-ATPase Inhibition

Parameter	Species/Tissue	Value	Reference
IC50	Dog Kidney	0.14 ± 0.02 µM	[11]
IC50	Rat Renal Preparations	55 ± 19 μM	[11]
IC50 (for INaK inhibition)	Not Specified	32 ± 4 µM	[12]

Table 2: Istaroxime Quantitative Data - SERCA2a Stimulation

Parameter	Preparation	Istaroxime Concentration	Effect	Reference
Vmax Increase	Healthy Dog Cardiac SR	100 nM	+28% (P < 0.01)	[13]
Vmax Increase	Failing Dog Cardiac SR	1 nM	+34% (P < 0.01)	[13]
Vmax Increase	STZ Diabetic Rat Cardiac SR	500 nmol/L	+25% (P < 0.01)	[14]
SERCA2a co-immunoprecipitation with PLB reduction	Healthy Dog Cardiac SR Vesicles (at 0.1 µM free Ca2+)	1 nM	-22% (P < 0.05)	[13]
SERCA2a co-immunoprecipitation with PLB reduction	Healthy Dog Cardiac SR Vesicles (at 0.1 µM free Ca2+)	10 nM	-40% (P < 0.01)	[13]
SERCA2a co-immunoprecipitation with PLB reduction	Healthy Dog Cardiac SR Vesicles (at 0.1 µM free Ca2+)	100 nM	-43% (P < 0.01)	[13]

Signaling Pathways and Molecular Mechanisms

Istaroxime's dual action on Na+/K+-ATPase and SERCA2a converges to improve the calcium handling in cardiomyocytes, which is often dysfunctional in heart failure.[8][15]

Na+/K+-ATPase Inhibition

Similar to cardiac glycosides, Istaroxime inhibits the Na+/K+-ATPase pump located on the sarcolemma.[1] This inhibition leads to an increase in the intracellular sodium concentration. The elevated intracellular sodium alters the electrochemical gradient, subsequently reducing the activity of the Na+/Ca2+ exchanger (NCX) in its forward mode (calcium extrusion). This results in a net increase in intracellular calcium concentration during systole, leading to enhanced myocardial contractility.[16]

SERCA2a Stimulation

In its dephosphorylated state, phospholamban (PLB) acts as an inhibitor of SERCA2a.[16] Istaroxime stimulates SERCA2a activity by promoting the dissociation of PLB from the SERCA2a/PLB complex.[13][17] This action is independent of the cAMP/PKA pathway.[13][18] The disinhibition of SERCA2a enhances the reuptake of calcium from the cytosol into the sarcoplasmic reticulum during diastole. This accelerated calcium sequestration contributes to improved myocardial relaxation (lusitropy) and also increases the calcium load within the sarcoplasmic reticulum, making more calcium available for release in subsequent contractions, thereby further augmenting inotropy.[4][16]

Istaroxime's dual mechanism of action on cardiomyocyte calcium handling.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the literature to characterize the activity of Istaroxime.

SERCA2a Activity Measurement (³²P-ATP Hydrolysis Assay)

This assay quantifies the enzymatic activity of SERCA2a by measuring the rate of ATP hydrolysis.

Objective: To determine the effect of Istaroxime on SERCA2a activity (Vmax) and its affinity for calcium (Kd(Ca2+)).

Materials:

• Cardiac sarcoplasmic reticulum (SR) microsomes (from healthy or failing heart tissue)

• Istaroxime solution at various concentrations (e.g., 0.0001–100 nM)

• ³²P-labeled ATP

• Cyclopiazonic acid (CPA) - a specific SERCA inhibitor

• Staurosporine (optional, for studying PKA dependence)

• Assay buffer with varying free Ca²⁺ concentrations (100–3000 nmol/L)

• Scintillation counter

Procedure:

• Preparation: Isolate cardiac SR microsomes from tissue homogenates as previously described.

• Pre-incubation: Pre-incubate the SR microsomes with the desired concentration of Istaroxime for 5 minutes at 4°C. For control experiments, use a vehicle solution.

• Reaction Initiation: Initiate the ATPase activity by adding ³²P-ATP to the microsome suspension in the assay buffer containing a specific free Ca²⁺ concentration.

• Reaction Termination: After a defined incubation period at 37°C, stop the reaction.

• Quantification: Measure the amount of inorganic phosphate (³²P) released from ATP hydrolysis using a scintillation counter.

• SERCA2a-specific Activity: To determine the fraction of ATP hydrolysis specifically due to SERCA2a, run parallel experiments in the presence of 10 µM cyclopiazonic acid (CPA). The SERCA2a activity is the CPA-inhibited fraction of the total ATPase activity.

• Data Analysis:

  • Plot the SERCA2a activity against the free Ca²⁺ concentration to generate Ca²⁺ activation curves.

  • Fit the data to a sigmoidal curve to determine the maximum velocity (Vmax) and the Ca²⁺ affinity (Kd(Ca²⁺)).

  • Compare the Vmax and Kd(Ca²⁺) values between control and Istaroxime-treated samples.

Experimental workflow for the SERCA2a ATPase activity assay.

Na+/K+-ATPase (NKA) Inhibition Assay

This assay determines the inhibitory potential of Istaroxime on NKA activity.

Objective: To calculate the IC50 value of Istaroxime for Na+/K+-ATPase.

Materials:

• Purified Na+/K+-ATPase enzyme (e.g., from porcine cerebral cortex or dog kidney)

• Istaroxime solution at various concentrations (e.g., 10⁻⁹ to 10⁻⁴ M)

• ³²P-labeled ATP

• Ouabain (a specific NKA inhibitor)

• Assay buffer

Procedure:

• Preparation: Prepare a suspension of the purified NKA enzyme in the assay buffer.

• Incubation: Incubate the enzyme with a range of Istaroxime concentrations.

• Reaction Initiation: Start the reaction by adding ³²P-ATP.

• Reaction Termination: Stop the reaction after a defined incubation period at 37°C.

• Quantification: Measure the amount of inorganic phosphate (³²P) released.

• NKA-specific Activity: The NKA activity is identified as the ouabain-sensitive component of the total ATPase activity. This is determined by subtracting the activity measured in the presence of a saturating concentration of ouabain (ouabain-insensitive activity) from the total activity.

• Data Analysis:

  • Plot the percentage of NKA inhibition against the logarithm of the Istaroxime concentration.

  • Fit the data to a logistic function to calculate the IC50 value, which is the concentration of Istaroxime that causes 50% inhibition of the NKA activity.

Experimental workflow for the Na+/K+-ATPase inhibition assay.

Conclusion

Istaroxime's innovative dual mechanism of action, targeting both Na+/K+-ATPase and SERCA2a, offers a promising therapeutic strategy for acute heart failure. By simultaneously enhancing contractility and improving diastolic relaxation, it addresses key aspects of cardiac dysfunction in heart failure. The favorable safety profile observed in clinical trials, particularly the lack of significant heart rate elevation and arrhythmogenicity, positions Istaroxime as a potentially valuable addition to the armamentarium for managing critically ill cardiac patients. Further research and late-stage clinical trials are anticipated to fully elucidate its therapeutic potential and place in clinical practice.

References

• 1. researchgate.net [researchgate.net]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. "Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure" by Danielle Newbury and William Frishman [touroscholar.touro.edu]
• 4. mdpi.com [mdpi.com]
• 5. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure [ouci.dntb.gov.ua]
• 6. scholars.northwestern.edu [scholars.northwestern.edu]
• 7. Windtree Therapeutics Provides Update on Istaroxime Clinical Development and Upcoming Clinical Trial Data | Windtree Therapeutics, Inc [ir.windtreetx.com]
• 8. Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Windtree Announces Positive Phase 2b Topline Clinical Results with Istaroxime Significantly Improving Cardiac Function and Blood Pressure in Heart Failure Patients in Early Cardiogenic Shock - BioSpace [biospace.com]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SERCA2a stimulation by istaroxime improves intracellular Ca2+ handling and diastolic dysfunction in a model of diabetic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 16. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Istaroxime: A Deep Dive into its Effects on Intracellular Calcium Cycling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Istaroxime is a novel intravenous agent with a unique dual mechanism of action that offers both inotropic (contractility-enhancing) and lusitropic (relaxation-enhancing) effects on the heart.[1][2][3][4] This makes it a promising therapeutic candidate for conditions like acute heart failure (AHF) and cardiogenic shock, where impaired cardiac function is a central issue.[5][6] Unlike traditional inotropes that can be associated with adverse events such as arrhythmias and increased myocardial oxygen consumption, istaroxime's distinct pharmacological profile may offer a safer and more effective treatment option.[1][7] This technical guide will provide an in-depth exploration of istaroxime's core effects on intracellular calcium cycling, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Core Mechanism of Action: A Two-Pronged Approach to Calcium Modulation

Istaroxime's therapeutic effects stem from its ability to modulate two key proteins involved in cardiomyocyte calcium homeostasis: the Na+/K+ ATPase (NKA) pump and the Sarco/Endoplasmic Reticulum Ca2+-ATPase isoform 2a (SERCA2a).[2][3][4][8]

Inhibition of Na+/K+ ATPase and Subsequent Inotropic Effect

Similar to cardiac glycosides, istaroxime inhibits the Na+/K+ ATPase pump located on the sarcolemma.[2][8] This inhibition leads to an increase in the intracellular sodium concentration. The elevated intracellular sodium alters the electrochemical gradient for the Na+/Ca2+ exchanger (NCX), causing a reduction in calcium efflux and a net increase in intracellular calcium concentration.[1] This rise in cytosolic calcium during systole enhances the binding of calcium to troponin C, leading to a more forceful contraction of the cardiac muscle, thus producing a positive inotropic effect.[1][2]

Stimulation of SERCA2a and Enhanced Lusitropic Effect

The novel aspect of istaroxime's mechanism lies in its ability to stimulate SERCA2a activity.[5][8][9] SERCA2a is responsible for pumping calcium from the cytosol back into the sarcoplasmic reticulum (SR) during diastole, a crucial step for myocardial relaxation.[1] In heart failure, SERCA2a activity is often impaired, leading to diastolic dysfunction.[10][11]

Istaroxime enhances SERCA2a activity by relieving the inhibitory effect of phospholamban (PLB).[10][11][12][13] Under normal physiological conditions, dephosphorylated PLB binds to SERCA2a, inhibiting its function. Istaroxime promotes the dissociation of PLB from SERCA2a, thereby disinhibiting the pump and accelerating calcium reuptake into the SR.[10][12] This enhanced calcium sequestration into the SR during diastole leads to faster myocardial relaxation (a positive lusitropic effect) and also increases the amount of calcium available for release in subsequent contractions, further contributing to the inotropic effect.[1][8] This action is independent of the cAMP/PKA pathway.[10][12]

Quantitative Data on Istaroxime's Effects

The following tables summarize the quantitative effects of istaroxime on key parameters of intracellular calcium cycling as reported in various studies.

Table 1: Effect of Istaroxime on SERCA2a Activity

Preparation	Istaroxime Concentration	Effect on SERCA2a Vmax	Ca2+ Affinity (Kd)	Citation
Sarcoplasmic reticulum microsomes from failing guinea pig hearts	100 nmol/L	Normalized depressed Vmax (-32% to normal)	-	[9]
Cardiac SR homogenates from diabetic rats	500 nmol/L	+25%	No significant change	[11]
Sf21 cells over-expressing SERCA2a and PLB	Not specified	Increased Vmax	-	[12]

Table 2: Effect of Istaroxime on SERCA2a-PLB Interaction

Preparation	Istaroxime Concentration	Free Ca2+ Concentration	Reduction in SERCA2a co-immunoprecipitated with PLB	Citation
Dog cardiac microsomes	100 nM	0.1 µM	-37%	[10]
Dog cardiac microsomes	1-100 nM	0.1 µM	Concentration-dependent reduction (up to -43%)	[10]
Dog cardiac microsomes	100 nM	1 µM and 5 µM	No significant effect	[10]

Table 3: Hemodynamic and Echocardiographic Effects in Clinical Trials

| Clinical Trial | Istaroxime Dose | Change in Pulmonary Capillary Wedge Pressure (PCWP) | Change in Cardiac Index (L/min/m²) | Change in Systolic Blood Pressure (mmHg) | Citation | | --- | --- | --- | --- | --- | | HORIZON-HF | 0.5, 1.0, 1.5 µg/kg/min | -3.2, -3.3, -4.7 (all p < 0.05 vs. placebo) | - | - |[7] | | Meta-analysis of 3 RCTs | - | - | MD: 0.18 (p < 0.00001) | MD: 5.32 (p = 0.0006) |[14][15] | | SEISMiC (pre-cardiogenic shock) | Not specified | - | - | Improved blood pressure |[8] |

Experimental Protocols

Measurement of SERCA2a ATPase Activity

This protocol is based on methodologies described for measuring Ca2+-dependent ATPase activity in sarcoplasmic reticulum microsomes.[9][10]

Objective: To determine the rate of ATP hydrolysis by SERCA2a in the presence of varying calcium concentrations, with and without istaroxime.

Materials:

• Cardiac sarcoplasmic reticulum (SR) microsomes

• Assay buffer (e.g., 50 mM MOPS/Tris pH 7.0, 100 mM KCl, 5 mM MgCl2, 1 mM EGTA)

• CaCl2 solutions for desired free Ca2+ concentrations

• ATP

• Enzyme-coupled assay components (pyruvate kinase, lactate dehydrogenase, NADH, phosphoenolpyruvate)

• Istaroxime solutions at various concentrations

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare SR microsomes from cardiac tissue homogenates through differential centrifugation.

• Resuspend the microsome pellet in the assay buffer.

• In a 96-well plate or cuvette, add the assay buffer, enzyme-coupled assay components, and SR microsomes.

• Add varying concentrations of CaCl2 to achieve a range of free Ca2+ concentrations.

• Add istaroxime or vehicle control to the respective wells.

• Incubate for a defined period at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding ATP.

• Monitor the decrease in NADH absorbance at 340 nm over time using a spectrophotometer. The rate of NADH oxidation is proportional to the rate of ATP hydrolysis.

• Calculate the SERCA2a ATPase activity (in nmol ATP/mg protein/min).

• Plot the activity against the free Ca2+ concentration to generate activation curves and determine Vmax and Kd.

Co-immunoprecipitation of SERCA2a and Phospholamban (PLB)

This protocol is designed to assess the physical interaction between SERCA2a and PLB.[10]

Objective: To determine if istaroxime disrupts the binding of PLB to SERCA2a.

Materials:

• Cardiac SR microsomes

• Lysis buffer (containing non-ionic detergents like Triton X-100 or digitonin)

• Anti-PLB antibody

• Protein A/G-agarose beads

• Wash buffer

• SDS-PAGE sample buffer

• Western blotting reagents (anti-SERCA2a antibody, secondary antibody, detection reagents)

• Istaroxime solutions

Procedure:

• Incubate cardiac SR microsomes with istaroxime or vehicle control at a specific free Ca2+ concentration (e.g., 0.1 µM) for a designated time.

• Solubilize the microsomes with lysis buffer to release protein complexes.

• Centrifuge to pellet insoluble debris.

• Pre-clear the supernatant with protein A/G-agarose beads to reduce non-specific binding.

• Incubate the pre-cleared lysate with an anti-PLB antibody overnight at 4°C with gentle rotation to form antibody-protein complexes.

• Add protein A/G-agarose beads to capture the antibody-protein complexes.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Separate the eluted proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane and perform a Western blot using an anti-SERCA2a antibody to detect the amount of SERCA2a that was co-immunoprecipitated with PLB.

• Quantify the band intensities to compare the amount of SERCA2a-PLB complex in the presence and absence of istaroxime.

Measurement of Intracellular Calcium Transients

This protocol outlines a general method for measuring changes in intracellular calcium in isolated cardiomyocytes using fluorescent indicators.[16][17][18][19][20]

Objective: To visualize and quantify the effect of istaroxime on the amplitude and kinetics of systolic calcium release and diastolic calcium decay.

Materials:

• Isolated adult ventricular cardiomyocytes

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• Field stimulation setup

• Fluorescence microscopy system with a high-speed camera

• Istaroxime solutions

Procedure:

• Isolate ventricular cardiomyocytes from animal hearts using enzymatic digestion.

• Load the cells with a calcium indicator dye (e.g., 1-5 µM Fura-2 AM with Pluronic F-127) in HBSS for a specified time at room temperature.

• Wash the cells to remove excess dye and allow for de-esterification of the AM ester within the cells.

• Place the dye-loaded cells in a perfusion chamber on the stage of an inverted fluorescence microscope.

• Perfuse the cells with buffer and pace them at a physiological frequency (e.g., 1 Hz) using field stimulation to elicit steady-state calcium transients.

• Record the fluorescence intensity changes over time. For ratiometric dyes like Fura-2, alternate excitation wavelengths (e.g., 340 nm and 380 nm) and measure emission at ~510 nm.

• After recording baseline transients, perfuse the cells with a solution containing istaroxime and continue pacing and recording.

• Analyze the recorded transients to determine parameters such as the amplitude of the calcium transient, the time to peak, and the time constant of decay (tau), which reflects the rate of calcium removal from the cytosol.

Visualizations

Caption: Istaroxime's dual mechanism of action on cardiomyocyte calcium handling.

Caption: Experimental workflow for co-immunoprecipitation of SERCA2a and PLB.

Caption: Logical relationship of Istaroxime's dual mechanism leading to luso-inotropic effects.

References

• 1. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. istaroxime-a-first-in-class-new-chemical-entity-exhibiting-serca-2-activation-and-na-k-atpase-inhibition-a-new-promising-treatment-for-acute-heart-failure-syndromes - Ask this paper | Bohrium [bohrium.com]
• 5. clinicaltrials.eu [clinicaltrials.eu]
• 6. Istaroxime by Windtree Therapeutics for Acute Heart Failure: Likelihood of Approval [pharmaceutical-technology.com]
• 7. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Istaroxime, a stimulator of sarcoplasmic reticulum calcium adenosine triphosphatase isoform 2a activity, as a novel therapeutic approach to heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. SERCA2a stimulation by istaroxime improves intracellular Ca2+ handling and diastolic dysfunction in a model of diabetic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]
• 16. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. tandfonline.com [tandfonline.com]
• 20. static.igem.org [static.igem.org]

Istaroxime: A Dual-Action Inotropic and Lusitropic Agent for Acute Heart Failure

A Technical Guide on the Discovery, Mechanism, and Clinical Development

Introduction

Istaroxime is a novel, first-in-class intravenous agent developed for the treatment of acute heart failure (AHF) and cardiogenic shock.[1] Chemically derived from androstenedione, it is unrelated to cardiac glycosides and other traditional inotropic agents.[2] Istaroxime is distinguished by its unique dual mechanism of action, which combines positive inotropic (contractility-enhancing) and lusitropic (relaxation-enhancing) effects.[2][3] This dual action addresses two key pathophysiological components of heart failure: impaired systolic and diastolic function. This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and clinical evaluation of istaroxime, targeted at researchers, scientists, and drug development professionals.

Mechanism of Action: A Dual Approach to Cardiac Function

Istaroxime exerts its therapeutic effects by modulating two critical regulators of cardiac myocyte calcium cycling: the sodium-potassium adenosine triphosphatase (Na+/K+-ATPase) pump and the sarco/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[3][4]

Inhibition of Na+/K+-ATPase

Similar to cardiac glycosides, istaroxime inhibits the Na+/K+-ATPase, a transmembrane protein responsible for maintaining the electrochemical gradients of sodium and potassium ions across the myocyte cell membrane.[2][5] By inhibiting this pump, istaroxime leads to an increase in intracellular sodium concentration. This, in turn, reduces the driving force for the sodium-calcium exchanger (NCX) to extrude calcium from the cell, resulting in a net increase in intracellular calcium concentration during systole. The elevated cytosolic calcium enhances the binding of calcium to troponin C, leading to a more forceful contraction of the cardiac muscle.

Stimulation of SERCA2a

Unlike other inotropes, istaroxime also directly stimulates the activity of SERCA2a.[3][4] SERCA2a is a calcium pump located on the membrane of the sarcoplasmic reticulum (SR), the primary intracellular calcium store in cardiomyocytes. Its function is to actively transport calcium from the cytosol back into the SR during diastole, promoting myocardial relaxation. In heart failure, SERCA2a activity is often impaired, leading to delayed calcium reuptake and diastolic dysfunction.

Istaroxime enhances SERCA2a activity by relieving the inhibitory effect of phospholamban (PLN), a regulatory protein that, in its unphosphorylated state, inhibits SERCA2a.[6] By promoting the dissociation of PLN from SERCA2a, istaroxime accelerates calcium reuptake into the SR.[6] This not only improves diastolic relaxation but also increases the amount of calcium stored in the SR, which can then be released during subsequent contractions, further contributing to a positive inotropic effect.[6]

This dual mechanism of Na+/K+-ATPase inhibition and SERCA2a stimulation provides a unique pharmacological profile, enhancing both contraction and relaxation of the heart muscle.

Quantitative Preclinical and Clinical Data

The following tables summarize the key quantitative data from preclinical and clinical studies of istaroxime.

Table 1: In Vitro Potency of Istaroxime

Target	Species/Tissue	IC50 (µM)	Reference
Na+/K+-ATPase	Dog Kidney	0.43 ± 0.15	Micheletti R, et al. 2002
Na+/K+-ATPase	Guinea Pig Kidney	8.5	Micheletti R, et al. 2002
Na+/K+-ATPase	Porcine Cerebral Cortex	0.4075	Wallner M, et al. 2017

Table 2: Patient Demographics and Baseline Characteristics in Phase II Clinical Trials

Parameter	HORIZON-HF (N=120)	SEISMiC (SCAI Stage B) (N=60)	SEISMiC-C (SCAI Stage C) (N=20)
Mean Age (years)	55 ± 11	64.1 ± 11.4	68.2 ± 8.32
Male (%)	88	81.7	55
LVEF (%)	27 ± 7	≤ 40	≤ 40
Systolic Blood Pressure (mmHg)	116 ± 13	87.4 ± 7.9	70-100
Pulmonary Capillary Wedge Pressure (mmHg)	25 ± 5	Not Reported	Not Reported
Cardiac Index (L/min/m²)	2.8	Not Reported	Not Reported
Reference	[2]	[1][7]	[8]

Table 3: Hemodynamic and Echocardiographic Outcomes in the HORIZON-HF Trial (6-hour infusion)

Parameter	Placebo (n=31)	Istaroxime 0.5 µg/kg/min (n=29)	Istaroxime 1.0 µg/kg/min (n=30)	Istaroxime 1.5 µg/kg/min (n=30)	p-value (Combined Istaroxime vs. Placebo)
Change in PCWP (mmHg)	-0.2	-3.2 ± 6.8	-3.3 ± 5.5	-4.7 ± 5.9	0.001
Change in SBP (mmHg)	2.1	Not Reported	Not Reported	Not Reported	0.008
Change in Cardiac Index (L/min/m²)	0.03	Not Reported	Not Reported	Not Reported	0.57
Change in E' velocity (cm/s)	-0.7	Not Reported	Not Reported	Not Reported	0.048
Change in LV End-Diastolic Volume (mL)	+3.9	Not Reported	Not Reported	-14.1 ± 26.3	0.02
Change in LV End-Systolic Volume (mL)	Not Reported	Not Reported	-15.8 ± 22.7	Not Reported	0.03
Reference	[9][10]	[10]	[10]	[10]	[9]

Table 4: Hemodynamic and Echocardiographic Outcomes in the SEISMiC Trial (SCAI Stage B, 24-hour infusion)

Parameter	Placebo (n=30)	Istaroxime (1.0-1.5 µg/kg/min) (n=30)	p-value
SBP AUC at 6h (mmHg x hour)	30.9 (SE 6.76)	53.1 (SE 6.88)	0.017
SBP AUC at 24h (mmHg x hour)	208.7 (SE 27.0)	291.2 (SE 27.5)	0.025
Change in Cardiac Index at 24h (L/min/m²)	-0.06 ± 0.1	+0.16 ± 0.1	0.016
Change in Left Atrial Area at 24h (cm²)	0.0 ± 0.5	-1.8 ± 0.5	0.008
Change in LV End-Systolic Volume at 24h (mL)	+3.3 ± 4.2	-8.7 ± 4.2	0.034
Reference	[1]	[1]	[1]

Experimental Protocols

Protocol for Na+/K+-ATPase Activity Assay

This protocol is based on the methods described by Micheletti et al. (2002) and typically involves measuring the rate of ATP hydrolysis in the presence and absence of a specific Na+/K+-ATPase inhibitor, such as ouabain.

• Preparation of Enzyme Source:

  • Isolate crude membrane fractions rich in Na+/K+-ATPase from a relevant tissue source (e.g., dog kidney, guinea pig kidney, or porcine cerebral cortex).

  • Homogenize the tissue in a suitable buffer (e.g., Tris-HCl with sucrose and EDTA) and centrifuge to pellet the membrane fraction.

  • Resuspend the pellet in a buffer and store at -80°C until use.

• Assay Reaction:

  • Prepare a reaction mixture containing buffer (e.g., Tris-HCl), MgCl₂, KCl, and NaCl.

  • Add the membrane preparation to the reaction mixture.

  • Pre-incubate the mixture with various concentrations of istaroxime or a vehicle control.

  • To determine the ouabain-sensitive ATPase activity, a parallel set of reactions is prepared containing a saturating concentration of ouabain (e.g., 1 mM).

  • Initiate the reaction by adding ATP (containing a tracer amount of [γ-³²P]ATP).

  • Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).

• Stopping the Reaction and Quantifying Phosphate Release:

  • Stop the reaction by adding a solution of ice-cold trichloroacetic acid (TCA) or sodium dodecyl sulfate (SDS).

  • Separate the released inorganic phosphate ([³²P]Pi) from the unhydrolyzed ATP, typically by adding a solution of ammonium molybdate and extracting the phosphomolybdate complex into an organic solvent (e.g., isobutanol/benzene).

  • Measure the radioactivity of the released [³²P]Pi using a scintillation counter.

• Data Analysis:

  • Calculate the specific Na+/K+-ATPase activity by subtracting the ATPase activity in the presence of ouabain (ouabain-insensitive) from the total ATPase activity (in the absence of ouabain).

  • Plot the percentage of inhibition of Na+/K+-ATPase activity against the logarithm of the istaroxime concentration.

  • Determine the IC50 value (the concentration of istaroxime that causes 50% inhibition of enzyme activity) by fitting the data to a sigmoidal dose-response curve.

Protocol for SERCA2a Activity Assay

This protocol is based on the methods described by Ferrandi et al. (2013) and measures the Ca²⁺-dependent ATP hydrolysis by SERCA2a.

• Preparation of Sarcoplasmic Reticulum (SR) Vesicles:

  • Isolate SR-enriched microsomes from cardiac tissue (e.g., canine or guinea pig ventricle).

  • Homogenize the tissue in a buffer containing protease inhibitors.

  • Perform differential centrifugation to isolate the microsomal fraction containing SR vesicles.

  • Resuspend the SR vesicle pellet in a suitable buffer and store at -80°C.

• Assay Reaction:

  • Prepare a reaction mixture containing a buffer (e.g., MOPS or HEPES), KCl, MgCl₂, ATP, and a calcium-EGTA buffer system to control the free Ca²⁺ concentration.

  • Add the SR vesicle preparation to the reaction mixture.

  • Pre-incubate the mixture with various concentrations of istaroxime or a vehicle control.

  • Initiate the reaction by adding a small volume of ATP (containing [γ-³²P]ATP).

  • Incubate the reaction at 37°C for a specific time.

• Stopping the Reaction and Quantifying Phosphate Release:

  • Terminate the reaction by adding an acidic quenching solution (e.g., TCA with silicotungstate).

  • Separate the released [³²P]Pi from the unhydrolyzed ATP using a method similar to the Na+/K+-ATPase assay (e.g., molybdate extraction).

  • Quantify the radioactivity of the released [³²P]Pi.

• Data Analysis:

  • Measure SERCA2a activity at various free Ca²⁺ concentrations to generate a Ca²⁺-activation curve.

  • Plot the SERCA2a activity against the free Ca²⁺ concentration.

  • Determine the maximal velocity (Vmax) and the Ca²⁺ concentration at which half-maximal activation occurs (EC50 or Kd(Ca²⁺)) by fitting the data to a sigmoidal model.

  • Compare these parameters in the presence and absence of istaroxime to determine its effect on SERCA2a activity.

Visualizations of Signaling Pathways and Experimental Workflows

References

• 1. Safety and efficacy of istaroxime in patients with acute heart failure‐related pre‐cardiogenic shock – a multicentre, randomized, double‐blind, placebo‐controlled, parallel group study (SEISMiC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholars.northwestern.edu [scholars.northwestern.edu]
• 3. Safety and Efficacy of Istaroxime in Patients With Acute Heart Failure: A Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. hcplive.com [hcplive.com]
• 9. Hemodynamic, Echocardiographic, and Neurohormonal Effects of Istaroxime, a Novel Intravenous Inotropic and Lusitropic Agent: A Randomized Controlled Trial in Patients Hospitalized With Heart Failure - American College of Cardiology [acc.org]
• 10. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Activity of Istaroxime and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Abstract

Istaroxime is a first-in-class intravenous agent under investigation for the treatment of acute heart failure (AHF).[1] It possesses a unique dual mechanism of action, distinguishing it from other inotropic agents. Istaroxime acts as both an inhibitor of the Na+/K+-ATPase and a stimulator of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[1][2] This dual activity leads to both positive inotropic (increased contractility) and lusitropic (improved relaxation) effects on the heart.[3][4] Its primary metabolite, PST-3093, has been shown to be a selective SERCA2a activator, offering a potentially more targeted therapeutic profile.[5] This technical guide provides a comprehensive overview of the biological activity of istaroxime and its metabolites, detailing their mechanisms of action, quantitative biological data, and the experimental protocols used for their evaluation.

Mechanism of Action

Istaroxime's therapeutic effects stem from its modulation of two critical ion transporters in cardiomyocytes:

• Na+/K+-ATPase Inhibition: Similar to cardiac glycosides, istaroxime inhibits the Na+/K+-ATPase pump on the sarcolemma.[3][4] This inhibition leads to an increase in intracellular sodium concentration ([Na+]i). The elevated [Na+]i subsequently slows down the Na+/Ca2+ exchanger (NCX), resulting in a net increase in intracellular calcium concentration ([Ca2+]i) during systole.[3] This rise in cytosolic calcium enhances the interaction between actin and myosin filaments, leading to increased myocardial contractility.[6]

• SERCA2a Stimulation: Uniquely, istaroxime also stimulates the activity of SERCA2a, an ATP-dependent calcium pump located on the membrane of the sarcoplasmic reticulum (SR).[7][8] SERCA2a is responsible for sequestering calcium from the cytosol back into the SR during diastole, a crucial step for myocardial relaxation.[6] Istaroxime is believed to exert its stimulatory effect by relieving the inhibitory effect of phospholamban (PLN) on SERCA2a.[8][9] By enhancing SERCA2a activity, istaroxime accelerates calcium reuptake into the SR, leading to improved diastolic function and lusitropy.[4][8] This enhanced SR calcium load also contributes to a greater calcium release during subsequent systoles, further boosting contractility.[6]

The dual mechanism of istaroxime offers a potential advantage over traditional inotropes by improving both systolic and diastolic function, while potentially mitigating the risk of arrhythmias associated with excessive calcium accumulation in the cytosol.[1][3]

Signaling Pathway of Istaroxime

References

• 1. SERCA2a activity measurement [bio-protocol.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cohesionbio.com [cohesionbio.com]
• 5. Istaroxime Metabolite PST3093 Selectively Stimulates SERCA2a and Reverses Disease-Induced Changes in Cardiac Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PST3093 | SERCA2a activator | Probechem Biochemicals [probechem.com]
• 7. Rationale and design of the hemodynamic, echocardiographic and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel approach for quantification of endoplasmic reticulum Ca2+ transport - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Istaroxime Administration in Animal Models of Heart Failure: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of istaroxime, a novel agent with inotropic and lusitropic properties, in various preclinical animal models of heart failure. The following sections detail experimental protocols for inducing heart failure, istaroxime administration regimens, and key quantitative findings.

Mechanism of Action

Istaroxime exerts its effects through a dual mechanism of action: the inhibition of the Na+/K+-ATPase (NKA) pump and the stimulation of the sarcoplasmic reticulum Ca2+ ATPase isoform 2a (SERCA2a).[1][2] This combined action leads to an increase in intracellular calcium concentration, enhancing cardiac contractility (inotropic effect), while also improving diastolic relaxation by accelerating calcium reuptake into the sarcoplasmic reticulum (lusitropic effect).

Signaling Pathway

The signaling cascade initiated by istaroxime focuses on modulating intracellular calcium dynamics within cardiomyocytes.

Caption: Istaroxime's dual mechanism of action on Na+/K+-ATPase and SERCA2a.

I. Diabetic Cardiomyopathy in Rats

This model is utilized to investigate the effects of istaroxime on diastolic dysfunction, a common feature of diabetic heart disease.

Experimental Protocols

1. Induction of Diabetic Cardiomyopathy:

• Animal Model: Male Sprague Dawley or Wistar rats (150-250g).

• Inducing Agent: Streptozotocin (STZ).

• Procedure: A single intraperitoneal (IP) or tail vein injection of STZ at a dose of 50-60 mg/kg is administered.[3][4] Diabetes is confirmed by measuring blood glucose levels, with levels >300 mg/dL indicating successful induction.[3] The development of diabetic cardiomyopathy with diastolic dysfunction typically occurs around 9 weeks post-STZ injection.

2. Istaroxime Administration:

• Route: Intravenous (IV) infusion.

• Dosage: 0.11 mg/kg/min.

• Duration: 15 minutes.

Experimental Workflow:

Caption: Workflow for istaroxime administration in a diabetic rat model.

Quantitative Data

Parameter	Animal Model	Treatment Group	Outcome	Reference
SERCA2a Activity (Vmax)	STZ-induced diabetic rats	Istaroxime (500 nmol/L, in vitro)	Increased by 25% in STZ rats to a level similar to control rats.	[2]
Diastolic Dysfunction	STZ-induced diabetic rats	Istaroxime (0.11 mg/kg/min IV)	Reduced diastolic dysfunction.

II. Progressive Heart Failure in Cardiomyopathic Hamsters

The Bio TO.2 Syrian hamster is a well-established model of progressive heart failure and is used to evaluate the effects of chronic istaroxime administration.

Experimental Protocols

1. Animal Model:

• Bio TO.2 Syrian hamsters, which spontaneously develop cardiomyopathy and heart failure.

• Age-matched Bio F1B hamsters are used as healthy controls.

2. Istaroxime Administration:

• Route: Oral.

• Dosage: 30 mg/kg/day.

• Duration: From 12 to 28 weeks of age.

Experimental Workflow:

Caption: Workflow for chronic istaroxime administration in cardiomyopathic hamsters.

Quantitative Data

Parameter	Animal Model	Treatment Group	Outcome	Reference
Heart/Body Weight Ratio	Bio TO.2 Hamsters	Istaroxime (30 mg/kg/day oral)	Reduced compared to vehicle-treated hamsters.	[1]
Left Ventricular Systolic Pressure (LVSP)	Bio TO.2 Hamsters	Istaroxime (30 mg/kg/day oral)	Increased compared to vehicle-treated hamsters.	[1]
+dP/dT (max rate of pressure increase)	Bio TO.2 Hamsters	Istaroxime (30 mg/kg/day oral)	Increased compared to vehicle-treated hamsters.	[1]
-dP/dT (max rate of pressure decrease)	Bio TO.2 Hamsters	Istaroxime (30 mg/kg/day oral)	Increased compared to vehicle-treated hamsters.	[1]
Coronary Flow Rate (CFR)	Bio TO.2 Hamsters	Istaroxime (30 mg/kg/day oral)	Increased compared to vehicle-treated hamsters.	[1]

III. Chronic Ischemic Heart Failure in Dogs

Canine models of chronic ischemic heart failure are crucial for preclinical evaluation due to their physiological similarity to humans.

Experimental Protocols

1. Induction of Chronic Ischemic Heart Failure:

• Animal Model: Healthy adult dogs.

• Procedure: A thoracotomy is performed, followed by ligation of the left anterior descending (LAD) coronary artery. A highly reproducible method involves "total LAD devascularization," which includes ligation of the proximal LAD and its branches. Heart failure is typically considered developed when the left ventricular ejection fraction (LVEF) is <40%.

2. Istaroxime Administration (Representative Protocol):

• Route: Intravenous (IV) infusion.

• Dosage: A dose of 3 µg/kg/min has been used in a canine model of chronic atrioventricular block, which is sensitive to drug-induced arrhythmias. This dosage can serve as a starting point for ischemic models.

• Duration: Continuous infusion for a specified period (e.g., 60 minutes) to assess acute hemodynamic effects.

Experimental Workflow:

Caption: Workflow for istaroxime administration in a canine ischemic heart failure model.

Quantitative Data

Parameter	Animal Model	Treatment Group	Outcome	Reference
Left Ventricular End-Diastolic Volume	Chronic canine heart failure model	Istaroxime (IV)	Dose-dependent reductions.
Left Ventricular End-Systolic Volume	Chronic canine heart failure model	Istaroxime (IV)	Dose-dependent reductions.
Left Ventricular Ejection Fraction	Chronic canine heart failure model	Istaroxime (IV)	Significant increase.
LV Contractility (+dP/dt)	Anesthetized control dogs	Istaroxime (3 µg/kg/min IV)	Increased by 81%.
LV Relaxation (-dP/dt)	Anesthetized control dogs	Istaroxime (3 µg/kg/min IV)	Increased by 94%.
LV Contractility (+dP/dt)	Anesthetized chronic atrioventricular block dogs	Istaroxime (3 µg/kg/min IV)	Increased by 61%.
LV Relaxation (-dP/dt)	Anesthetized chronic atrioventricular block dogs	Istaroxime (3 µg/kg/min IV)	Increased by 49%.

Note: The data presented in these tables are derived from various preclinical studies and are intended for comparative purposes. Specific results may vary depending on the exact experimental conditions. Researchers should consult the primary literature for detailed methodologies and statistical analyses.

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dvm360.com [dvm360.com]
• 3. Safety and Efficacy of Istaroxime in Patients With Acute Heart Failure: A Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Istaroxime, a positive inotropic agent devoid of proarrhythmic properties in sensitive chronic atrioventricular block dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intravenous Infusion of Istaroxime in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intravenous infusion protocols for Istaroxime as utilized in key clinical trials. The information is intended to guide researchers and professionals in understanding the clinical application and methodological considerations for the administration of this novel inotropic and lusitropic agent.

Istaroxime: A Dual-Mechanism Approach to Cardiac Insufficiency

Istaroxime is a first-in-class intravenous agent investigated for the treatment of acute heart failure (AHF) and cardiogenic shock. Its unique dual mechanism of action involves the inhibition of the Na+/K+-ATPase and the stimulation of the sarcoplasmic/endoplasmic reticulum calcium ATPase isoform 2a (SERCA2a). This combined action leads to an increase in myocardial contractility (inotropic effect) and an enhancement of myocardial relaxation (lusitropic effect), ultimately improving cardiac function without significantly increasing heart rate.[1][2][3]

Summary of Intravenous Infusion Protocols from Clinical Trials

The following tables summarize the intravenous infusion protocols and key quantitative outcomes from major clinical trials of Istaroxime.

Table 1: Istaroxime Intravenous Infusion Protocols in Key Clinical Trials

Clinical Trial	NCT Identifier	Patient Population	Dosing Regimens (Intravenous Infusion)	Infusion Duration
HORIZON-HF	NCT00616161	Patients with worsening heart failure and reduced left ventricular systolic function.	Sequential cohorts of 0.5 µg/kg/min, 1.0 µg/kg/min, and 1.5 µg/kg/min.[2][3]	6 hours[2]
(Phase II)	NCT02617446	Chinese and Italian patients with Acute Decompensated Heart Failure.	Two sequential cohorts: 0.5 µg/kg/min and 1.0 µg/kg/min, randomized 2:1 against placebo.[4][5]	24 hours[4][5]
SEISMiC	NCT04325035	Patients with acute heart failure-related pre-cardiogenic shock.	Continuous infusion of 1.0 µg/kg/min. An earlier phase of the trial targeted 1.5 µg/kg/min but was later amended.[6]	24 hours[6]
SEISMiC Extension	NCT04325035	Patients with pre-cardiogenic shock (SCAI Stage B) and more severe cardiogenic shock (SCAI Stage C).	Part A: 1.0 or 1.5 µg/kg/min for 24 hours. Part B: Two different regimens for 60 hours: 1) Decreasing dose over time (1.0 µg/kg/min for 6h, 0.5 µg/kg/min for 42h, 0.25 µg/kg/min for 12h) or 2) Consistent dose (0.5 µg/kg/min for 48h followed by placebo for 12h).[7][8][9]	Up to 60 hours[7][8]

Table 2: Summary of Key Quantitative Outcomes from Istaroxime Clinical Trials

Clinical Trial	Primary Endpoint	Key Results
HORIZON-HF	Change in Pulmonary Capillary Wedge Pressure (PCWP).[2]	All doses of Istaroxime significantly lowered PCWP compared to placebo (p < 0.05). The 1.5 µg/kg/min dose also significantly increased cardiac index.[2]
(Phase II - NCT02617446)	Change in E/e' ratio from baseline to 24 hours.[4]	Both 0.5 µg/kg/min and 1.0 µg/kg/min doses of Istaroxime significantly reduced the E/e' ratio compared to placebo (p=0.029 and p=0.009, respectively).[1][10]
SEISMiC	Area under the curve (AUC) for the change in Systolic Blood Pressure (SBP) from baseline through 6 hours.[6]	Istaroxime treatment resulted in a 72% greater increase in the 6-hour SBP AUC compared to placebo (p=0.017).[6]

Experimental Protocols

Preparation and Administration of Istaroxime Intravenous Infusion

Objective: To prepare and administer Istaroxime as a continuous intravenous infusion according to clinical trial protocols.

Materials:

• Istaroxime lyophilized powder for injection

• Placebo (e.g., lactose lyophilized powder)[7]

• 5% Dextrose Injection, USP (D5W) or 0.9% Sodium Chloride Injection, USP (Normal Saline) as diluent

• Sterile water for reconstitution (if required by manufacturer)

• Infusion pump

• Intravenous administration set

• Appropriate personal protective equipment (PPE)

Protocol:

• Reconstitution: Aseptically reconstitute the vial containing lyophilized Istaroxime or placebo powder with the specified volume of sterile water or saline as per the manufacturer's instructions. Gently swirl to dissolve. Do not shake vigorously.

• Dilution: Withdraw the required volume of the reconstituted solution and add it to an infusion bag containing a specified volume of D5W or Normal Saline to achieve the target concentration for the desired dosing regimen. The final concentration will depend on the patient's weight and the prescribed dose in µg/kg/min.

• Administration:

  • Administer the diluted Istaroxime solution as a continuous intravenous infusion using a calibrated infusion pump.

  • The infusion rate should be calculated based on the patient's body weight to deliver the specified dose (e.g., 0.5, 1.0, or 1.5 µg/kg/min).

  • For dose-escalation studies, the infusion rate is adjusted at predetermined time points as per the protocol.

  • The infusion site should be monitored regularly for signs of irritation or pain.[4]

Hemodynamic and Echocardiographic Monitoring Protocol

Objective: To assess the hemodynamic and cardiac effects of Istaroxime infusion.

Methodologies:

• Invasive Hemodynamic Monitoring:

  • In trials such as HORIZON-HF, patients were instrumented with a pulmonary artery catheter (PAC) to measure PCWP, cardiac index, and other hemodynamic parameters.[2]

  • Continuous arterial blood pressure monitoring is also crucial.[11]

  • Measurements are typically taken at baseline (pre-infusion) and at regular intervals during and after the infusion.

• Echocardiographic Assessment:

  • Comprehensive 2-dimensional Doppler and tissue Doppler imaging are performed to evaluate left ventricular systolic and diastolic function.

  • Key parameters include:

    • Left ventricular ejection fraction (LVEF)

    • Stroke volume index

    • Cardiac index

    • E/e' ratio (a measure of left ventricular filling pressure)[4]

    • Left ventricular end-diastolic and end-systolic volumes

  • Echocardiograms are typically performed at baseline and at the end of the infusion period.

Visualizations

Signaling Pathway of Istaroxime

Caption: Dual mechanism of Istaroxime action on cardiac myocytes.

Experimental Workflow for a Typical Istaroxime Clinical Trial

Caption: Generalized workflow of an Istaroxime clinical trial.

References

• 1. mdpi.com [mdpi.com]
• 2. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rationale and design of the hemodynamic, echocardiographic and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Safety and efficacy of istaroxime in patients with acute heart failure‐related pre‐cardiogenic shock – a multicentre, randomized, double‐blind, placebo‐controlled, parallel group study (SEISMiC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholars.northwestern.edu [scholars.northwestern.edu]
• 7. researchgate.net [researchgate.net]
• 8. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 9. hcplive.com [hcplive.com]
• 10. researchgate.net [researchgate.net]
• 11. Invasive Hemodynamic Monitoring in Acute Heart Failure and Cardiogenic Shock [imrpress.com]

Application Notes and Protocols: Measuring SERCA2a Activity in the Presence of Istaroxime

For Researchers, Scientists, and Drug Development Professionals

Introduction

Istaroxime is a novel luso-inotropic agent under investigation for the treatment of acute heart failure.[1][2] Its unique dual mechanism of action involves the inhibition of the Na+/K+ ATPase (NKA) and the stimulation of the sarco/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[2][3] This dual action improves both systolic and diastolic function of the heart.[1] The stimulation of SERCA2a enhances the reuptake of calcium into the sarcoplasmic reticulum (SR), which contributes to improved cardiac relaxation (lusitropy) and contractility (inotropy).[2][4]

These application notes provide detailed protocols for measuring SERCA2a activity in cardiac preparations in the presence of Istaroxime. The described methods are essential for researchers studying the pharmacodynamics of Istaroxime and similar compounds that target SERCA2a.

Signaling Pathway of Istaroxime's Action on SERCA2a

Istaroxime's stimulation of SERCA2a is primarily achieved by relieving the inhibitory effect of phospholamban (PLB).[4][5] In its dephosphorylated state, PLB binds to SERCA2a and reduces its affinity for Ca2+, thereby inhibiting its activity.[3] Istaroxime is proposed to disrupt the SERCA2a-PLB interaction, leading to an increase in SERCA2a activity, independent of cAMP/PKA signaling pathways.[4][5] This leads to more efficient Ca2+ sequestration into the SR, enhancing cardiac muscle relaxation and providing a larger Ca2+ store for subsequent contractions.[2]

Caption: Istaroxime's mechanism of SERCA2a stimulation.

Experimental Protocols

Protocol 1: Measurement of SERCA2a ATPase Activity using ³²P-ATP Hydrolysis

This protocol is adapted from methodologies described in studies investigating the effects of Istaroxime on SERCA2a activity in cardiac microsomes.[3][5]

Objective: To determine the rate of ATP hydrolysis by SERCA2a in the presence of varying concentrations of Istaroxime.

Materials:

• Cardiac tissue homogenates or isolated sarcoplasmic reticulum (SR) microsomes

• Assay Buffer: 40 mM Tris-maleate (pH 6.8), 100 mM KCl, 5 mM MgCl₂, 5 mM NaN₃, 1 mM EGTA, 0.5 mM DTT

• CaCl₂ stock solution

• ATP solution containing [γ-³²P]ATP

• Istaroxime stock solution

• Cyclopiazonic acid (CPA) solution (a specific SERCA inhibitor)

• Quenching solution: 1 M HCl, 0.1 M Na₂HPO₄

• Ammonium molybdate solution

• Isobutanol-benzene solution

• Scintillation cocktail and counter

Experimental Workflow:

Caption: Workflow for SERCA2a ATPase activity assay.

Procedure:

• Preparation of Cardiac Microsomes: Isolate SR microsomes from cardiac tissue (e.g., canine or guinea pig ventricle) using differential centrifugation as previously described.[5] Determine the protein concentration of the microsomal preparation.

• Pre-incubation: In a microcentrifuge tube, pre-incubate the cardiac microsomes (typically 10-20 µg of protein) with various concentrations of Istaroxime (e.g., 0.0001–100 nM) or vehicle control in the assay buffer for 5 minutes at 4°C.[5]

• Reaction Initiation: To initiate the ATPase reaction, add the ATP solution containing [γ-³²P]ATP to the pre-incubation mixture. The reaction is typically carried out at 37°C for a defined period (e.g., 10-20 minutes).

• Reaction Termination: Stop the reaction by adding the quenching solution.

• Extraction of Inorganic Phosphate (³²Pi): Add ammonium molybdate and isobutanol-benzene solutions to form a phosphomolybdate complex, which partitions into the organic phase.

• Quantification: Take an aliquot of the organic phase and measure the amount of ³²Pi using a liquid scintillation counter.

• Determination of SERCA2a-specific Activity: To determine the fraction of ATP hydrolysis specifically due to SERCA2a, perform parallel experiments in the presence of a saturating concentration of cyclopiazonic acid (CPA, e.g., 10 µM), a specific inhibitor of SERCA pumps.[5] The SERCA2a activity is the difference between the total ATPase activity and the CPA-insensitive activity.

• Data Analysis:

  • Construct Ca²⁺-activation curves by measuring SERCA2a activity at various free Ca²⁺ concentrations.

  • Fit the data to a sigmoidal curve to determine the maximal velocity (Vmax) and the Ca²⁺ concentration required for half-maximal activation (Kd(Ca²⁺)).[5]

Data Presentation

The following tables summarize the quantitative data on the effect of Istaroxime on SERCA2a activity from published studies.

Table 1: Effect of Istaroxime on SERCA2a Activity in Healthy and Failing Canine Cardiac SR Vesicles

Preparation	Condition	Vmax (nmol ATP/mg/min)	Kd(Ca²⁺) (µM)
Healthy	Control	185 ± 11	0.42 ± 0.02
Istaroxime (100 nM)	222 ± 13	0.35 ± 0.02
Failing	Control	120 ± 9	0.55 ± 0.03
Istaroxime (100 nM)	168 ± 11	0.45 ± 0.03

*Data are presented as mean ± SEM. *P < 0.05 vs. respective control. Data adapted from Ferrandi et al., 2013.[5]

Table 2: Effect of Istaroxime on SERCA2a Vmax in STZ-induced Diabetic Rat Cardiac Homogenates

Condition	Vmax (% of Control)
Control	100
Istaroxime (500 nM)	125*

*P < 0.01 vs. Control. Data adapted from Pavan et al., 2021.[6]

Conclusion

The provided protocols and data offer a comprehensive guide for researchers aiming to measure the effects of Istaroxime on SERCA2a activity. The ³²P-ATP hydrolysis assay is a robust method to quantify SERCA2a function and to characterize the modulatory effects of pharmacological agents like Istaroxime. Careful execution of these protocols will yield valuable insights into the mechanism of action of novel cardiac drugs targeting calcium cycling.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SERCA2a stimulation by istaroxime improves intracellular Ca2+ handling and diastolic dysfunction in a model of diabetic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Experimental Design for Istaroxime Efficacy Studies

Introduction

Istaroxime is a novel first-in-class intravenous agent designed for the treatment of acute heart failure (AHF).[1][2] It possesses a unique dual mechanism of action, distinguishing it from other inotropic agents. Istaroxime provides both positive inotropic (enhancing cardiac contraction) and lusitropic (improving cardiac relaxation) effects.[1][3][4] These actions are achieved through the inhibition of the Na+/K+-ATPase (NKA) pump and the stimulation of the sarcoplasmic reticulum Ca2+ ATPase isoform 2a (SERCA2a).[1][5][6] This dual activity improves cardiac function, increases systolic blood pressure, and decreases heart rate with a potentially lower risk of arrhythmias compared to traditional inotropes.[1][5]

These application notes provide a framework for designing preclinical and clinical efficacy studies for Istaroxime, outlining key experiments from in vitro enzymatic assays to in vivo functional assessments.

Mechanism of Action Overview

Istaroxime's therapeutic effects stem from its ability to modulate intracellular calcium cycling within cardiomyocytes:

• Na+/K+-ATPase (NKA) Inhibition: By inhibiting the NKA pump on the cell membrane, Istaroxime causes a slight increase in intracellular sodium concentration. This alters the gradient for the Na+/Ca2+ exchanger (NCX), leading to reduced calcium efflux and thus a greater availability of cytosolic calcium during systole, which enhances contractility.[1]

• SERCA2a Stimulation: Istaroxime directly stimulates SERCA2a, the pump responsible for re-sequestering calcium into the sarcoplasmic reticulum (SR) during diastole.[7][8][9] This action accelerates myocardial relaxation and ensures a larger calcium store is available for subsequent contractions, contributing to both its lusitropic and inotropic effects.[3][6]

Figure 1: Istaroxime's dual mechanism of action on a cardiac myocyte.

Experimental Protocols

Protocol 1: In Vitro Enzyme Activity Assays

Objective: To quantify the direct biochemical effect of Istaroxime on its molecular targets, NKA and SERCA2a.

Figure 2: Workflow for in vitro enzymatic assays.

A. Na+/K+-ATPase (NKA) Inhibition Assay

• Principle: This assay measures NKA activity by quantifying the rate of ATP hydrolysis, which is determined by measuring the amount of inorganic phosphate (Pi) released. The difference in Pi released in the presence and absence of a specific NKA inhibitor (like ouabain) represents the NKA-specific activity.[10][11]

• Methodology:

  • Preparation: Isolate membrane fractions rich in NKA from a relevant source (e.g., human or canine cardiac tissue).

  • Reaction Setup: Prepare two sets of reaction tubes.

    • Total ATPase Activity: Reaction buffer (e.g., 30 mM Imidazole-HCl, 130 mM NaCl, 20 mM KCl, 4 mM MgCl2, pH 7.4), membrane protein, and various concentrations of Istaroxime.[11]

    • Ouabain-Insensitive ATPase Activity: Same as above, but with the addition of 1 mM ouabain to completely inhibit NKA.

  • Initiation: Pre-incubate tubes at 37°C for 5-10 minutes. Start the reaction by adding ATP to a final concentration of 3-5 mM.[10][12]

  • Incubation: Incubate at 37°C for a fixed period (e.g., 20-30 minutes) where the reaction is linear.

  • Termination: Stop the reaction by adding an acid solution (e.g., perchloric acid or SDS).[12]

  • Detection: Quantify the released Pi using a colorimetric method, such as the Malachite Green or Fiske-Subbarow method, measuring absorbance at ~660 nm.[12][13]

  • Calculation: NKA activity is the difference between the total and the ouabain-insensitive ATPase activity. Calculate the half-maximal inhibitory concentration (IC50) for Istaroxime.

B. SERCA2a Activation Assay (Calcium Uptake Method)

• Principle: This assay directly measures the function of SERCA2a by monitoring the ATP-dependent transport of Ca2+ into isolated sarcoplasmic reticulum (SR) vesicles. The rate of Ca2+ uptake is tracked using a fluorescent Ca2+ indicator.[14]

• Methodology:

  • Preparation: Isolate SR vesicles from cardiac muscle homogenates.[8][14]

  • Reaction Setup: In a 96-well plate, add reaction buffer (e.g., 100 mM KCl, 50 mM TES/TRIS, 7 mM MgCl2, pH 6.9), SR vesicles, various concentrations of Istaroxime, and a Ca2+-sensitive fluorophore (e.g., Indo-1).[14][15]

  • Measurement: Place the plate in a fluorometric plate reader. Establish a baseline fluorescence reading.

  • Initiation: Inject a solution of ATP to start the Ca2+ uptake reaction.

  • Monitoring: Immediately begin kinetic measurement of the fluorescence change as Ca2+ is pumped from the buffer into the vesicles. The rate of fluorescence decrease corresponds to the SERCA2a activity.

  • Analysis: Calculate the initial rate of Ca2+ uptake for each Istaroxime concentration. Plot the rates against concentration to determine the half-maximal effective concentration (EC50). To confirm the activity is SERCA-mediated, a SERCA inhibitor like thapsigargin or cyclopiazonic acid can be used as a negative control.[14]

Protocol 2: In Vivo Efficacy in Animal Models of Heart Failure

Objective: To assess the hemodynamic and cardiac functional effects of Istaroxime in a whole-animal model that mimics human acute heart failure.

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. clinicaltrials.eu [clinicaltrials.eu]
• 8. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Optimal conditions for measurement of Na+,K+-ATPase activity of human leucocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. assaygenie.com [assaygenie.com]
• 14. Measuring SERCA-mediated calcium uptake in mouse muscle homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structures of the heart specific SERCA2a Ca2+‐ATPase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Istaroxime in Acute Decompensated Heart Failure (ADHF) Research

Introduction

Istaroxime is a novel intravenous agent under investigation for the treatment of acute decompensated heart failure (ADHF) and cardiogenic shock.[1][2] It is a first-in-class luso-inotropic agent, meaning it enhances both myocardial contraction (inotropism) and relaxation (lusitropism).[3][4] Chemically derived from androstenedione, it is distinct from traditional cardiac glycosides.[5] Its unique dual mechanism of action targets key aspects of the deranged calcium cycling that characterizes heart failure, offering a potential advantage over existing therapies that are often associated with adverse outcomes like arrhythmias and increased mortality.[4][5][6]

Mechanism of Action

Istaroxime exerts its effects through a dual mechanism: inhibition of the Na+/K+-ATPase pump and stimulation of the Sarcoplasmic Reticulum Ca2+-ATPase isoform 2a (SERCA2a).[5][7]

• Inhibition of Na+/K+-ATPase: Similar to cardiac glycosides like digoxin, Istaroxime inhibits the Na+/K+-ATPase pump on the sarcolemma.[3][5] This leads to an increase in intracellular sodium concentration ([Na+]i). The elevated [Na+]i alters the gradient for the Na+/Ca2+ exchanger (NCX), causing it to work in reverse, which increases intracellular calcium concentration ([Ca2+]i) during systole.[4][5] This surge in available calcium enhances the binding of calcium to contractile proteins, resulting in improved myocardial contractility.[3]

• Stimulation of SERCA2a: Uniquely, Istaroxime also directly stimulates SERCA2a activity.[8][9] SERCA2a is responsible for re-sequestering calcium from the cytoplasm into the sarcoplasmic reticulum (SR) during diastole.[4] In heart failure, SERCA2a activity is often impaired, partly due to increased inhibition by its regulatory protein, phospholamban (PLB).[10] Istaroxime relieves this inhibition, promoting faster calcium reuptake into the SR.[9][10] This action has two key benefits: it accelerates myocardial relaxation (a positive lusitropic effect) and increases the SR calcium load, making more calcium available for release in the subsequent systole, which further contributes to the inotropic effect.[4][5]

This dual action allows Istaroxime to improve both systolic and diastolic function, a key differentiator from other inotropes.[1][7]

Caption: Dual mechanism of action of Istaroxime in cardiac myocytes.

Preclinical Research Summary

Preclinical studies in various animal models have demonstrated the beneficial effects of Istaroxime. In a model of diabetic cardiomyopathy, Istaroxime improved diastolic dysfunction by stimulating SERCA2a and correcting alterations in calcium handling.[5][10] In animal models of acute decompensated heart failure, it significantly improved hemodynamic and echocardiographic parameters.[5] When compared with dobutamine in a chronic ischemic heart failure model, Istaroxime proved to be an effective inotropic agent without the positive chronotropic (heart rate increasing) actions associated with dobutamine.[5]

Clinical Research Summary

Istaroxime has been evaluated in several Phase II clinical trials in patients with ADHF and cardiogenic shock.

• HORIZON-HF Trial: This Phase II study showed that Istaroxime infusion was associated with an improved hemodynamic profile, including a decrease in pulmonary capillary wedge pressure (PCWP) and an increase in mean arterial pressure, without causing myocardial damage.[8]

• SEISMiC Trials: In patients with pre-cardiogenic shock (SCAI Stage B), the SEISMiC study demonstrated that a 24-hour infusion of Istaroxime improved systolic blood pressure (SBP) and cardiac index.[11][12] The SEISMiC Extension study confirmed these findings, showing a significant improvement in SBP over six hours and benefits in cardiac output and renal function without increasing heart rate or significant arrhythmias.[13][14]

• Phase IIb Study (NCT02617446): This multicenter, randomized, double-blind, placebo-controlled trial evaluated two doses of Istaroxime (0.5 and 1.0 µg/kg/min) infused for 24 hours.[5][15] The study met its primary endpoint, demonstrating a significant reduction in the E/e' ratio, a measure of left ventricular filling pressure and diastolic dysfunction.[5] It also showed increases in stroke volume and SBP.[16]

Across these studies, a consistent finding is Istaroxime's ability to increase SBP and improve cardiac function while decreasing or having a neutral effect on heart rate, which contrasts with traditional inotropes that often cause tachycardia.[4][6][7]

Data Presentation

Table 1: Summary of Hemodynamic Effects of Istaroxime from Clinical Trials

Parameter	Trial/Dose	Result	p-value	Citation
Systolic Blood Pressure (SBP)	SEISMiC	6-hr AUC: 53.1 mmHg·hr (Istaroxime) vs. 30.9 mmHg·hr (Placebo)	0.017	[5]
SEISMiC	24-hr AUC: 291.2 mmHg·hr (Istaroxime) vs. 208.7 mmHg·hr (Placebo)	0.025	[5]
Phase IIb (1.0 µg/kg/min)	Mean change: +6.1 mmHg	-	[16]
Meta-Analysis	Mean Difference: +5.32 mmHg	0.0006	[7]
Pulmonary Capillary Wedge Pressure (PCWP)	HORIZON-HF	Significant decrease	-	[4][8]
SEISMiC Extension	Change at 6 hrs: -6.6 mmHg (Istaroxime) vs. -0.9 mmHg (Placebo)	0.0001	[14]
Cardiac Index	SEISMiC	Increased with Istaroxime	-	[11]
Meta-Analysis	Mean Difference: +0.18 L/min/m²	<0.00001	[7]
Heart Rate (HR)	Meta-Analysis	Mean Difference: -3.05 bpm	0.007	[7]
SEISMiC Extension	Significant reduction at 12 and 24 hours	p=0.0102 (12h), p=0.0218 (24h)	[14]

Table 2: Summary of Echocardiographic and Functional Improvements with Istaroxime

Parameter	Trial/Dose	Result	p-value	Citation
E/e' Ratio	Phase II (NCT02617446) - 0.5 µg/kg/min	Change from baseline: -4.55 (Istaroxime) vs. -1.55 (Placebo)	0.029	[5]
Phase II (NCT02617446) - 1.0 µg/kg/min	Change from baseline: -3.16 (Istaroxime) vs. -0.99 (Placebo)	0.007	[5]
Left Ventricular Ejection Fraction (LVEF)	Meta-Analysis	Mean Difference: +1.06%	0.007	[7]
Stroke Volume Index	Meta-Analysis	Mean Difference: +3.04 mL/beat/m²	<0.00001	[7]
Left Atrial & LV Dimensions	SEISMiC	Reduction observed	-	[5]

Table 3: Safety and Tolerability Profile of Istaroxime

Adverse Event	Observation	Citation
Arrhythmias	No significant increase in risk compared to placebo.	[6][14][16]
Myocardial Injury (Troponin)	No significant increases in troponin levels observed.	[4][16]
Gastrointestinal	Dose-related nausea and vomiting are commonly reported.	[3][12]
Infusion Site	Injection site pain has been reported, particularly at higher doses.	[5][12]
Renal Function	Preserved or showed a trend toward improvement.	[16][17]

Experimental Protocols

Protocol 1: Phase II, Randomized, Placebo-Controlled Trial in ADHF (Based on NCT02617446)

• Objective: To assess the efficacy and safety of Istaroxime on diastolic function in patients with ADHF and reduced Left Ventricular Ejection Fraction (LVEF).

• Patient Population: Hospitalized patients (≥18 years) with ADHF, LVEF ≤ 35%, and evidence of elevated left ventricular filling pressures.[15][18]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[15] Patients are randomized (2:1) to receive either Istaroxime or a matching placebo.[15]

• Intervention:

  • Cohort 1: Istaroxime 0.5 µg/kg/min continuous intravenous infusion for 24 hours.[15]

  • Cohort 2: Istaroxime 1.0 µg/kg/min continuous intravenous infusion for 24 hours.[15]

• Primary Endpoint: Change from baseline in the E/e' ratio as measured by echocardiography at 24 hours.[5][15]

• Secondary Endpoints: Changes in other echocardiographic parameters (e.g., stroke volume, cardiac index), hemodynamic parameters (SBP, HR), renal function, and safety assessments.

• Methodology:

  • Screening: Confirm eligibility criteria, including LVEF and clinical signs of ADHF.

  • Baseline Assessment: Perform baseline echocardiography, hemodynamic measurements, and laboratory tests.

  • Randomization & Infusion: Randomize patients and initiate the 24-hour infusion of the study drug (Istaroxime or placebo).

  • Monitoring: Continuously monitor vital signs and cardiac rhythm. Perform serial assessments at predefined time points (e.g., 6, 12, 24 hours).

  • Final Assessment: Repeat echocardiography and other assessments at the end of the 24-hour infusion.

  • Follow-up: Monitor patients for safety for a post-treatment period (e.g., up to 30 days).[15]

Protocol 2: Phase II Trial in Pre-Cardiogenic Shock (Based on SEISMiC Trial)

• Objective: To evaluate the safety and efficacy of Istaroxime in patients with ADHF-related pre-cardiogenic shock.

• Patient Population: Hospitalized patients with ADHF, SBP < 90 mmHg but without overt signs of hypoperfusion, and not requiring intravenous inotropes or mechanical support at randomization.[11][12]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[11]

• Intervention: Istaroxime 1.0 µg/kg/min continuous intravenous infusion for 24 hours.[11]

• Primary Endpoint: Area under the curve (AUC) for the change in SBP from baseline to 6 hours.[5]

• Methodology:

  • Inclusion: Enroll patients meeting the specific hemodynamic criteria for pre-cardiogenic shock (SCAI Stage B).

  • Randomization: Randomize patients 1:1 to receive either Istaroxime or placebo.[11]

  • Infusion and Monitoring: Administer the 24-hour infusion. Perform frequent SBP measurements (e.g., every 15-30 minutes for the first few hours, then hourly) and serial echocardiograms.

  • Data Analysis: Calculate the SBP AUC and assess changes in cardiac index, LV volumes, and other secondary measures.

  • Safety Evaluation: Monitor for adverse events, with a focus on worsening heart failure, need for rescue therapy (vasopressors, inotropes), and arrhythmias.[11]

Caption: Generalized workflow for a Phase II clinical trial of Istaroxime in ADHF.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure. [vivo.weill.cornell.edu]
• 3. researchgate.net [researchgate.net]
• 4. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Safety and efficacy of istaroxime in patients with acute heart failure‐related pre‐cardiogenic shock – a multicentre, randomized, double‐blind, placebo‐controlled, parallel group study (SEISMiC) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. firstwordpharma.com [firstwordpharma.com]
• 14. Windtree Announces Positive Phase 2b Topline Clinical Results with Istaroxime Significantly Improving Cardiac Function and Blood Pressure in Heart Failure Patients in Early Cardiogenic Shock - BioSpace [biospace.com]
• 15. ClinicalTrials.gov [clinicaltrials.gov]
• 16. Istaroxime Phase 2b Study Results Presented in Late Breaker Clinical Trial Session at the ESC Heart Failure Congress [prnewswire.com]
• 17. Phase 2 Trial Success: Istaroxime Shows Multiple Positive Endpoints in Cardiogenic Shock | WINT Stock News [stocktitan.net]
• 18. ClinicalTrials.gov [clinicaltrials.gov]

Technical Notes & Optimization

Istaroxime in DMSO: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility and stability of istaroxime when using Dimethyl Sulfoxide (DMSO) as a solvent. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the successful use of istaroxime in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How should I prepare a stock solution of istaroxime in DMSO?

A: To prepare a stock solution, it is recommended to dissolve the powdered istaroxime directly in high-purity, anhydrous DMSO. To ensure complete dissolution, vortexing or sonicating the solution may be necessary. For many compounds, stock solutions in DMSO can be prepared and stored for future use.[1]

Q2: What should I do if the istaroxime doesn't seem to dissolve completely in DMSO?

A: If you observe that istaroxime is not fully dissolving, consider the following troubleshooting steps:

• Increase Sonication/Vortexing Time: Ensure you have provided enough mechanical energy to aid dissolution.

• Gentle Warming: Gently warm the solution (e.g., to 37°C) to increase solubility. However, be cautious as excessive heat can degrade the compound.

• Solvent Quality: Ensure you are using high-purity, anhydrous DMSO. Water content in DMSO can affect the solubility of certain compounds.[2][3]

• Check for Salt Form: Salts of organic compounds may have lower solubility in non-polar solvents like DMSO.[4] While istaroxime itself is not a salt, this is a general consideration for other compounds.

Q3: What is the recommended storage condition for istaroxime stock solutions in DMSO?

A: For long-term storage of istaroxime solutions in DMSO, it is recommended to store them at low temperatures. A product data sheet for Istaroxime hydrochloride suggests storage at -80°C for up to one year or at -20°C for up to six months in a sealed container, away from moisture.[5] To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to aliquot the stock solution into smaller, single-use volumes.[1][6]

Q4: What are the signs of istaroxime degradation in a DMSO stock solution?

A: Visual signs of degradation can include a change in the color of the solution or the appearance of precipitate upon thawing. However, chemical degradation may not always be visible. The most reliable way to assess stability is through analytical methods like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the appearance of degradation products.

Q5: How stable is istaroxime in DMSO at room temperature?

A: While specific data for istaroxime is not available, many compounds are stable at room temperature for short periods.[1] However, for optimal stability, it is strongly recommended to minimize the time that istaroxime stock solutions are kept at room temperature. For routine experiments, it is best practice to thaw the required aliquot and keep it on ice.

Q6: Can I use a DMSO/water mixture to dissolve istaroxime?

A: While some studies have shown that a DMSO/water (90/10) mixture can be a viable storage solvent for some compound libraries, the presence of water can be a significant factor in compound degradation for others.[2][3] Unless your experimental protocol specifically requires a co-solvent system, using anhydrous DMSO is the standard recommendation to minimize potential degradation.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Istaroxime in DMSO

Storage Temperature	Recommended Duration	Key Considerations
-20°C	Up to 6 months[5]	Aliquot to avoid freeze-thaw cycles.[1][6]
-80°C	Up to 1 year[5]	Preferred for long-term storage.
Room Temperature	Short periods only	Minimize exposure to prevent potential degradation.
4°C	Up to 2 years for some compounds in wet DMSO[3]	Not generally recommended for long-term storage of anhydrous DMSO solutions.

Experimental Protocols

Protocol 1: Kinetic Solubility Determination of Istaroxime in DMSO

This method provides a rapid estimation of the solubility of istaroxime.[7][8]

Methodology:

• Prepare a high-concentration stock solution: Dissolve a known excess amount of istaroxime (e.g., 20 mg) in a small volume of DMSO (e.g., 1 mL).

• Serial Dilution: Prepare a series of dilutions of the istaroxime stock solution in DMSO.

• Aqueous Buffer Addition: Add an aliquot of each DMSO dilution into an aqueous buffer (e.g., Phosphate Buffered Saline, PBS) relevant to your assay.

• Precipitation Observation: Observe the concentration at which precipitation occurs. This can be done visually or by measuring turbidity with a spectrophotometer. The highest concentration that does not show precipitation is the kinetic solubility.

Protocol 2: Stability Assessment of Istaroxime in DMSO by HPLC

This protocol allows for the quantitative assessment of istaroxime stability over time.

Methodology:

• Prepare Istaroxime Stock: Prepare a stock solution of istaroxime in DMSO at a known concentration.

• Initial Analysis (T=0): Immediately analyze an aliquot of the stock solution using a validated HPLC method to determine the initial peak area of istaroxime.

• Storage: Store aliquots of the stock solution under different conditions (e.g., room temperature, 4°C, -20°C, -80°C).

• Time-Point Analysis: At specified time points (e.g., 24 hours, 1 week, 1 month), retrieve an aliquot from each storage condition.

• HPLC Analysis: Analyze the samples by HPLC and compare the peak area of istaroxime to the initial (T=0) measurement. A decrease in the peak area and the appearance of new peaks would indicate degradation.

Visualizations

Caption: Workflow for assessing the solubility and stability of istaroxime in DMSO.

Caption: The dual mechanism of action of istaroxime on cardiac myocytes.[9]

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. asianpubs.org [asianpubs.org]
• 8. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 9. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Istaroxime Intravenous Infusion

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with intravenous Istaroxime.

Frequently Asked Questions (FAQs)

Q1: What is Istaroxime and how is it administered in research settings?

A1: Istaroxime is a novel intravenous agent with both inotropic and lusitropic properties, meaning it improves both the contraction and relaxation of the heart muscle.[1][2] It is being investigated for the treatment of acute heart failure.[3][4] In clinical trials, Istaroxime is administered as a continuous intravenous (IV) infusion, with durations ranging from 6 to 60 hours.[3][4]

Q2: What is the mechanism of action of Istaroxime?

A2: Istaroxime has a dual mechanism of action. Firstly, it inhibits the Na+/K+ adenosine triphosphatase (ATPase) enzyme in cardiac muscle cells. Secondly, it stimulates the activity of the sarco/endoplasmic reticulum calcium ATPase isoform 2a (SERCA2a).[1][5] This combined action leads to an increase in intracellular calcium during contraction and enhanced removal of calcium during relaxation, thereby improving overall cardiac function.[1]

Q3: What are the common infusion site reactions observed with intravenous Istaroxime?

A3: The most frequently reported infusion site reactions during Istaroxime clinical trials are pain at the infusion site, injection site reactions, and infusion site discomfort.[3][5][6] These reactions appear to be more common with higher doses of Istaroxime.[7][8]

Q4: Is there a known cause for the infusion site pain associated with Istaroxime?

A4: The precise mechanism for infusion site pain has not been fully elucidated in the provided search results. However, one clinical trial noted that pain at the infusion site was often associated with the use of short intravenous catheters.[1][3] This suggests that the formulation of Istaroxime may have properties that can irritate the vein, particularly when infused through a smaller, peripheral line.

Troubleshooting Guide: Infusion Site Reactions

This guide provides a systematic approach to managing infusion site reactions during Istaroxime experiments.

Immediate Actions for Any Infusion Site Reaction

• Stop the Infusion: Immediately halt the Istaroxime infusion at the first sign of an infusion site reaction.

• Assess the Site: Visually inspect the infusion site for signs of redness, swelling, or leakage. Gently palpate the area to check for pain, firmness, or a palpable cord.

• Notify Appropriate Personnel: Inform the principal investigator and any relevant safety personnel about the adverse event.

• Document the Reaction: Record the time of onset, a detailed description of the reaction, and all actions taken.

Specific Troubleshooting Steps

Observed Issue	Potential Cause	Recommended Action
Pain or Discomfort at Infusion Site	Local vein irritation from the drug formulation, especially with short catheters.[1][3]	1. Stop the infusion. 2. Consider restarting the infusion at a slower rate. 3. If pain persists, consider changing the infusion site. 4. For future infusions, consider using a longer peripheral catheter or a central line, as this has been noted to reduce the incidence of injection site reactions.[1]
Erythema (Redness) or Swelling	Inflammatory response to the drug or catheter.	1. Stop the infusion. 2. Elevate the affected limb. 3. Apply a cold compress to the area. 4. If symptoms are severe or do not resolve, medical intervention may be necessary.
Phlebitis (Vein Inflammation)	Chemical irritation from the drug or mechanical irritation from the catheter.	1. Stop the infusion and remove the catheter from the affected vein. 2. Apply a warm compress to the area to promote healing. 3. Select a new infusion site, preferably in a larger vein. 4. Monitor the site for signs of infection.

Data on Infusion Site Reactions

The following table summarizes the reported incidence of infusion site reactions in a clinical trial of Istaroxime.

Dose	Incidence of Infusion Site Pain
Placebo	Not explicitly reported in these terms
Istaroxime (low dose)	Not explicitly reported in these terms
Istaroxime (high dose)	14%[1]

Note: One study reported that treatment-emergent adverse events, including infusion site discomfort, were more frequent in the Istaroxime group (78.9%) compared to the placebo group (45.5%).[6]

Experimental Protocols & Signaling Pathways

General Protocol for Intravenous Infusion of Istaroxime

The following is a generalized protocol based on clinical trial methodologies. Researchers should adapt this to their specific experimental design.

Experimental workflow for Istaroxime infusion.

Signaling Pathway of Istaroxime in Cardiomyocytes

The diagram below illustrates the dual mechanism of action of Istaroxime on a cardiac muscle cell.

Istaroxime's dual mechanism of action.

Logical Flow for Managing Infusion Site Reactions

This flowchart outlines the decision-making process when an infusion site reaction is suspected.

Decision tree for infusion reaction management.

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Istaroxime Phase 2b Study Results Presented in Late Breaker Clinical Trial Session at the ESC Heart Failure Congress [prnewswire.com]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Windtree Announces Positive Phase 2b Topline Clinical Results with Istaroxime Significantly Improving Cardiac Function and Blood Pressure in Heart Failure Patients in Early Cardiogenic Shock - BioSpace [biospace.com]
• 7. researchgate.net [researchgate.net]
• 8. Treatment with 24 hour istaroxime infusion in patients hospitalised for acute heart failure: a randomised, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Istaroxime Technical Support Center: Navigating Experimental Design with a Short Half-Life Compound

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for designing and troubleshooting experiments with Istaroxime, a novel inotropic agent characterized by its short half-life. The following information is intended to help researchers account for this pharmacokinetic property to ensure robust and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in designing experiments with Istaroxime?

A1: The most significant challenge is its short plasma half-life of approximately one hour.[1] This necessitates experimental designs that can maintain a steady-state concentration of the drug to observe its therapeutic effects, particularly in in vivo studies. For in vitro experiments, the short half-life requires careful consideration of incubation times and potential drug degradation.

Q2: How does Istaroxime's dual mechanism of action impact experimental interpretation?

A2: Istaroxime is unique in that it both inhibits the Na+/K+-ATPase and activates the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA2a).[1] This dual action results in both positive inotropic (increased contractility) and lusitropic (improved relaxation) effects.[1] Experimental designs should aim to dissect these two effects, potentially by using specific inhibitors or activators of other components of the calcium signaling pathway, or by comparing its effects to agents with singular mechanisms of action.

Q3: What are the typical routes of administration for Istaroxime in preclinical studies?

A3: Due to its short half-life and primary investigation for acute heart failure, Istaroxime is almost exclusively administered via intravenous (IV) infusion in both clinical and preclinical settings.[2] This allows for precise control over the plasma concentration and the ability to maintain a therapeutic level.

Q4: Are there any known off-target effects of Istaroxime that I should be aware of?

A4: While Istaroxime is relatively selective for its primary targets, some studies have explored its potential for off-target effects. For instance, its steroidal structure has prompted investigations into its interaction with steroid hormone receptors, though it appears to lack the ability to bind them, which is an advantage over some other cardiac glycosides.[3] Some in vitro studies have also suggested anti-proliferative effects in certain cancer cell lines, an area of ongoing research.[4] Researchers should be mindful of these potential effects and consider appropriate controls in their experimental design.

Troubleshooting Guide

Issue 1: Inconsistent or weaker-than-expected effects in in vitro assays.

• Potential Cause: Degradation of Istaroxime in the experimental medium over the incubation period.

• Troubleshooting Steps:

  • Verify Drug Stability: If possible, perform a stability assay of Istaroxime in your specific cell culture medium or physiological buffer at the experimental temperature and duration. This can be done using analytical methods like LC-MS/MS to measure the concentration of the parent compound over time.[5]

  • Shorten Incubation Times: For functional assays, aim for the shortest incubation time that allows for a measurable effect.

  • Replenish the Drug: For longer-term experiments (e.g., >4-6 hours), consider a partial or full media change with fresh Istaroxime-containing solution at intervals informed by its stability profile.

  • Use a Perfusion System: For tissue or organ bath experiments, a continuous perfusion system is ideal to ensure a constant drug concentration.

Issue 2: High variability in animal responses during in vivo studies.

• Potential Cause: Fluctuations in plasma concentration due to inappropriate dosing regimen.

• Troubleshooting Steps:

  • Implement Continuous Infusion: For rodent studies, utilize osmotic mini-pumps or surgically implanted catheters connected to an infusion pump to deliver Istaroxime continuously. This is the most effective way to achieve and maintain a steady-state plasma concentration.

  • Optimize Infusion Rate: The infusion rate should be calculated based on the desired steady-state concentration and the known clearance of Istaroxime in the specific animal model.

  • Pharmacokinetic (PK) Sampling: Conduct pilot PK studies with serial blood sampling to confirm that the chosen infusion protocol achieves the target plasma concentration range.

Issue 3: Difficulty in differentiating between Na+/K+-ATPase inhibition and SERCA2a activation.

• Potential Cause: The dual mechanism of action can make it challenging to attribute observed effects to a single target.

• Troubleshooting Steps:

  • Use Selective Comparators: Include control compounds that are selective Na+/K+-ATPase inhibitors (e.g., ouabain, digoxin) and, if available, selective SERCA2a activators in your experiments.

  • Utilize Knockdown/Knockout Models: If feasible, use cell lines or animal models with altered expression of the Na+/K+-ATPase or SERCA2a to isolate the effects of Istaroxime on each target.

  • Measure Downstream Markers: Assess specific downstream signaling molecules associated with each pathway. For example, changes in intracellular sodium concentration would be more directly linked to Na+/K+-ATPase inhibition, while alterations in sarcoplasmic reticulum calcium content could be more indicative of SERCA2a activation.

Data Presentation

Preclinical Pharmacokinetic Parameters of Istaroxime

Species	Route of Administration	Dose	Cmax	Tmax	AUC	Clearance (CL)	Volume of Distribution (Vd)	Half-life (t½)	Reference
Rat	IV	50 mg/kg	-	-	-	24 mL/min	5.2 L/kg	~0.9 h	[6]
Dog	IV	-	-	-	-	Lower than rat/monkey	Lower than rat/monkey	6-7 h	[7]
Monkey	IV	-	-	-	Similar to rat	Similar to rat	6-7 h	[7]
Guinea Pig	-	-	-	-	-	-	-	-	Data not available in the searched literature

Note: Preclinical pharmacokinetic data for Istaroxime is not extensively published in a consolidated format. The table above represents available data from the search results. Researchers should consider conducting their own pharmacokinetic studies in their specific animal models.

Experimental Protocols

Key Experiment: Isolated Langendorff Perfused Heart

This ex vivo model is ideal for studying the direct effects of Istaroxime on cardiac function without the influence of systemic neurohormonal factors.

Methodology:

• Animal Preparation: Anesthetize the animal (e.g., rat, guinea pig) according to approved institutional protocols. Perform a thoracotomy to expose the heart.

• Heart Excision: Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

• Cannulation: Identify the aorta and cannulate it with an appropriately sized cannula connected to the Langendorff apparatus.

• Retrograde Perfusion: Initiate retrograde perfusion with oxygenated (95% O2, 5% CO2) Krebs-Henseleit buffer maintained at 37°C. The perfusion pressure should be kept constant (e.g., 80-100 mmHg).[8]

• Instrumentation: Insert a fluid-filled balloon connected to a pressure transducer into the left ventricle to measure isovolumic contractile function (e.g., left ventricular developed pressure, dP/dtmax, dP/dtmin). Place electrodes on the epicardial surface to record an electrocardiogram (ECG).

• Stabilization: Allow the heart to stabilize for a period of 20-30 minutes, during which baseline functional parameters are recorded.

• Istaroxime Administration: Introduce Istaroxime into the perfusion buffer at the desired concentrations. Due to its short half-life, a continuous infusion into the perfusion line just before it enters the heart is the preferred method of administration.

• Data Acquisition: Continuously record cardiac function parameters throughout the experiment.

Key Experiment: Isolated Cardiomyocyte Contractility Assay

This in vitro assay allows for the assessment of Istaroxime's effects at the cellular level.

Methodology:

• Cardiomyocyte Isolation: Isolate ventricular myocytes from an appropriate animal model (e.g., rat, guinea pig) using enzymatic digestion with collagenase.

• Cell Plating: Plate the isolated myocytes on laminin-coated coverslips and allow them to attach.

• Experimental Buffer: Use a HEPES-based buffer containing physiological concentrations of ions, including calcium.

• Contractility Measurement: Place the coverslip on the stage of an inverted microscope equipped with a video-based edge detection system. Pace the myocytes at a physiological frequency (e.g., 1 Hz) using field stimulation.

• Baseline Recording: Record baseline myocyte shortening (a measure of contractility) and relaxation parameters.

• Istaroxime Application: Superfuse the myocytes with the experimental buffer containing Istaroxime at various concentrations. Due to the short half-life, ensure a constant flow of the drug-containing solution over the cells.

• Data Analysis: Measure changes in the amplitude and kinetics of myocyte shortening and relaxation in response to Istaroxime.

Mandatory Visualizations

Caption: Istaroxime's dual mechanism of action on a cardiomyocyte.

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid: A Novel 5-Aminosalicylic Acid Derivative with Potent Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of iododoxorubicin in the rat, dog, and monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Navigating Istaroxime's Hepatic Metabolism: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for researchers investigating the hepatic metabolism and potential drug interactions of Istaroxime. The following frequently asked questions (FAQs) and troubleshooting guides are designed to address specific experimental challenges and interpretative questions.

Frequently Asked Questions (FAQs)

Q1: What are the primary known metabolic pathways for Istaroxime in the liver?

A1: Based on current research, Istaroxime undergoes extensive hepatic metabolism primarily through two main pathways:

• Reduction: The carbonyl group at position 6 of the Istaroxime molecule is reduced, a reaction catalyzed by carbonyl reductases.

• Oxidative Deamination: The primary amino group of the side chain undergoes oxidative deamination. This reaction is catalyzed by monoamine oxidases (MAOs) or tissue-bound semicarbazide-sensitive amine oxidases.

Q2: What is the major metabolite of Istaroxime and what are its characteristics?

A2: The principal metabolite of Istaroxime is PST3093. This metabolite is formed through the metabolic processes described above. Notably, PST3093 has a longer plasma half-life than the parent drug, Istaroxime.

Q3: Is there evidence for the involvement of Cytochrome P450 (CYP) enzymes in Istaroxime metabolism?

A3: To date, publicly available scientific literature and clinical trial data have not detailed the involvement of Cytochrome P450 (CYP) enzymes in the metabolism of Istaroxime. While hepatic metabolism is extensive, the primary identified pathways involve carbonyl reductases and monoamine oxidases. The lack of information on CYP involvement is a critical knowledge gap.

Q4: What are the potential drug interactions to consider when designing experiments with Istaroxime?

A4: Given the known metabolic pathways, there is a theoretical potential for drug-drug interactions with:

• MAO Inhibitors: Co-administration with drugs that inhibit monoamine oxidases could potentially increase Istaroxime plasma concentrations by inhibiting one of its primary metabolic routes.

• Carbonyl Reductase Inhibitors: Similarly, inhibitors of carbonyl reductases could impair Istaroxime metabolism, leading to higher systemic exposure.

• Substrates of the Same Enzymes: Competitive inhibition could occur if Istaroxime is co-administered with other drugs that are also substrates for carbonyl reductases or MAOs.

It is important to note that formal clinical drug-drug interaction studies investigating these possibilities have not been widely published.

Q5: Have any clinical drug-drug interaction studies for Istaroxime been published?

A5: Based on a comprehensive review of available literature, specific clinical drug-drug interaction studies for Istaroxime have not been published. Clinical trial protocols often include exclusion criteria for certain concomitant medications, such as digoxin, but dedicated interaction studies are not yet in the public domain.

Troubleshooting Guides

Problem 1: High inter-individual variability in Istaroxime plasma concentrations is observed in our in-vivo animal model.

• Possible Cause 1: Genetic Polymorphisms in Metabolizing Enzymes. Genetic variations in carbonyl reductases and monoamine oxidases can lead to differences in enzyme activity, affecting the rate of Istaroxime metabolism.

• Troubleshooting Step 1: If feasible, genotype the animal models for known polymorphisms in the relevant metabolizing enzymes.

• Troubleshooting Step 2: Stratify data analysis based on genotype to determine if there is a correlation between specific genetic variants and observed pharmacokinetic variability.

• Possible Cause 2: Concomitant medications affecting metabolic pathways. Uncontrolled administration of other compounds could be inhibiting or inducing the enzymes responsible for Istaroxime metabolism.

• Troubleshooting Step 1: Carefully review all administered compounds, including vehicle components and any supportive care medications, for known effects on carbonyl reductases or MAOs.

• Troubleshooting Step 2: Design a follow-up study with a strict and well-defined co-medication protocol to minimize confounding factors.

Problem 2: In-vitro metabolism assay using human liver microsomes shows minimal Istaroxime metabolism.

• Possible Cause 1: Primary metabolic pathways are not predominantly microsomal. Carbonyl reductases and monoamine oxidases have cytosolic and mitochondrial localizations, respectively. Standard human liver microsome (HLM) preparations may not contain sufficient concentrations of these active enzymes.

• Troubleshooting Step 1: Supplement the in-vitro system. Consider using human liver cytosol (for carbonyl reductase activity) and/or mitochondria (for MAO activity) in addition to or instead of HLMs. S9 fractions, which contain both microsomal and cytosolic components, could also be a valuable tool.

• Troubleshooting Step 2: Utilize recombinant enzymes. Employ recombinant human carbonyl reductases and MAO-A/MAO-B to definitively identify the specific enzymes involved and their kinetics.

• Possible Cause 2: Cofactor limitations. The enzymatic reactions may require specific cofactors that are either absent or in limited supply in the standard assay buffer.

• Troubleshooting Step 1: Ensure the presence of necessary cofactors. For carbonyl reductases, ensure an adequate supply of NADPH or NADH. For MAOs, ensure the appropriate conditions for their oxidative activity.

Data Presentation

Table 1: Summary of Istaroxime Metabolism

Parameter	Description
Primary Site of Metabolism	Liver
Known Metabolic Pathways	Reduction of the C6-carbonyl group; Oxidative deamination of the primary amino group
Key Metabolizing Enzymes	Carbonyl Reductases, Monoamine Oxidases (MAOs)/Semicarbazide-Sensitive Amine Oxidases
Major Metabolite	PST3093
CYP Involvement	Not established in publicly available literature
Known Drug Interactions	No formal clinical drug-drug interaction studies published. Theoretical risk with MAO inhibitors and carbonyl reductase inhibitors.

Experimental Protocols

Protocol 1: In-Vitro Reaction Phenotyping of Istaroxime Metabolism

• Objective: To identify the specific human liver enzymes responsible for the metabolism of Istaroxime.

• Materials: Istaroxime, human liver microsomes, human liver cytosol, recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4), recombinant human MAO-A and MAO-B, recombinant human carbonyl reductases, specific chemical inhibitors for CYPs and MAOs, NADPH regenerating system, and analytical standards for Istaroxime and PST3093.

• Methodology:

  • Incubation with Subcellular Fractions: Incubate Istaroxime with human liver microsomes (supplemented with NADPH), human liver cytosol (supplemented with NADPH/NADH), and a combination of both (S9 fraction).

  • Incubation with Recombinant Enzymes: Incubate Istaroxime with a panel of recombinant human CYP enzymes and with recombinant MAO-A, MAO-B, and carbonyl reductases.

  • Chemical Inhibition Studies: Co-incubate Istaroxime with human liver S9 fractions and selective inhibitors for major CYP isoforms and MAO-A/MAO-B.

  • Analysis: At various time points, quench the reactions and analyze the supernatant for the depletion of Istaroxime and the formation of PST3093 using a validated LC-MS/MS method.

• Data Analysis: Calculate the rate of metabolism in each condition. A significant decrease in metabolism in the presence of a specific inhibitor or a high rate of metabolism with a specific recombinant enzyme will identify the key contributors.

Visualizations

Caption: Metabolic pathways of Istaroxime.

potential off-target effects of Istaroxime in research models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Istaroxime. The information addresses potential off-target effects and other unexpected outcomes that may be encountered during experiments.

Troubleshooting Guides

Issue 1: Unexpected Changes in Intracellular Calcium Dynamics Not Correlated with Na+/K+-ATPase Inhibition

Symptoms:

• Observed alterations in Ca2+ transient decay rates.

• Changes in sarcoplasmic reticulum (SR) Ca2+ load.

• Discrepancies between the expected inotropic effects based on Na+/K+-ATPase inhibition and the observed cellular response.

Possible Cause: Istaroxime possesses a dual mechanism of action, acting as both a Na+/K+-ATPase inhibitor and a stimulator of the sarco/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[1] The unexpected calcium dynamics are likely due to its stimulatory effect on SERCA2a, which enhances Ca2+ reuptake into the SR.[2][3] This action is mediated by relieving the inhibitory effect of phospholamban (PLB) on SERCA2a.[2][3][4]

Suggested Protocol to Confirm SERCA2a Activity:

• Objective: To determine if the observed effects are due to SERCA2a stimulation.

• Model: Isolated cardiomyocytes or SR vesicles from the tissue model being used.

• Reagents:

  • Istaroxime

  • Thapsigargin (a specific SERCA inhibitor)

  • Caffeine (to induce SR Ca2+ release)

  • Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

• Procedure:

  • Load cells with a calcium indicator dye.

  • Perfuse cells with a standard buffer and establish a baseline Ca2+ transient.

  • Apply Istaroxime at the desired concentration and record changes in Ca2+ transient amplitude and decay kinetics.

  • In a parallel experiment, pre-incubate the cells with Thapsigargin to inhibit SERCA2a.

  • Apply Istaroxime in the presence of Thapsigargin.

  • Measure caffeine-induced Ca2+ transients in the presence and absence of Istaroxime to assess SR Ca2+ load.

• Expected Outcome: If Istaroxime's effects are SERCA2a-mediated, pre-treatment with Thapsigargin should abolish or significantly attenuate the Istaroxime-induced changes in Ca2+ transient decay and SR Ca2+ load.

Experimental Workflow for Investigating SERCA2a-Mediated Effects:

References

• 1. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Istaroxime Gastrointestinal Side Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on understanding and mitigating the gastrointestinal (GI) side effects associated with the investigational drug Istaroxime.

Frequently Asked Questions (FAQs)

Q1: What are the common gastrointestinal side effects observed with Istaroxime administration?

A1: The most frequently reported gastrointestinal side effects in clinical trials are nausea, vomiting, and abdominal pain.[1] These effects are typically dose-dependent.[1]

Q2: What is the underlying mechanism believed to cause these gastrointestinal side effects?

A2: The gastrointestinal side effects of Istaroxime are thought to be linked to its primary mechanism of action, which includes the inhibition of the Na+/K+-ATPase enzyme.[1] This enzyme is ubiquitous, and its inhibition in the gastrointestinal tract can disrupt normal gut function, leading to symptoms like nausea and vomiting. Istaroxime is reported to be selective for the α1 isoform of the Na+/K+-ATPase, which is known to be expressed in the human gastrointestinal tract.[2][3]

Q3: Are there any existing strategies to reduce Istaroxime-induced gastrointestinal side effects?

A3: Yes, a primary strategy that has been explored is the development of a liposomal formulation of Istaroxime.[4][5][6] This formulation is designed to alter the drug's distribution and release characteristics, potentially reducing direct effects on the gastrointestinal tract.[4][5][6] Additionally, preclinical evaluation of co-administration with standard antiemetic drugs is a viable research avenue.

Q4: Has the liposomal formulation of Istaroxime demonstrated a reduction in gastrointestinal side effects in clinical trials?

A4: While the liposomal formulation was specifically developed to minimize gastrointestinal side effects and pain at the injection site, publicly available clinical trial data with a direct quantitative comparison to the standard formulation is limited.[4][5][6] The rationale for its development strongly suggests an expected improvement in the gastrointestinal side effect profile.

Troubleshooting Guide: Managing Gastrointestinal Events in Preclinical and Clinical Research

This guide provides a structured approach to troubleshooting and managing GI-related adverse events during Istaroxime experiments.

Observed Issue	Potential Cause	Recommended Action
High incidence of emesis in animal models (e.g., ferrets).	Dose-dependent effect of Istaroxime on the chemoreceptor trigger zone and/or gastrointestinal vagal afferents.	1. Dose Reduction: Determine the minimum effective dose of Istaroxime for the desired cardiovascular effect and assess if a lower dose reduces emesis. 2. Antiemetic Co-administration: Pre-treat animals with a standard antiemetic. See the "Experimental Protocols" section for a suggested screening approach. 3. Formulation Change: If available, test the liposomal formulation of Istaroxime.
Reduced food intake or weight loss in rodents.	Nausea or malaise induced by Istaroxime.	1. Monitor food and water intake daily. 2. Assess for pica behavior (consumption of non-nutritive substances) as an indicator of nausea. 3. Evaluate GI motility using the charcoal meal transit test to determine if altered motility is a contributing factor. 4. Consider dose adjustment or formulation change as described above.
Diarrhea or constipation observed in animal studies.	Altered intestinal secretion and motility due to Na+/K+-ATPase inhibition.	1. Characterize the nature of the change: Is it increased or decreased motility? Use the charcoal meal transit test for quantification. 2. Histopathological examination: At the end of the study, examine gastrointestinal tissues for any signs of irritation or inflammation. 3. Test therapeutic agents: Depending on the observation, consider testing loperamide (for diarrhea) or a prokinetic agent (for constipation) in a co-administration paradigm.

Data Presentation

Incidence of Gastrointestinal Adverse Events with Intravenous Istaroxime

Adverse Event	Placebo	Istaroxime (Low Dose)	Istaroxime (High Dose)
Gastrointestinal Events (%)	5	10	35
Nausea (%)	Data not specified	Data not specified	28
Vomiting (%)	Data not specified	Data not specified	14

Source: Phase 2b clinical trial results. The specific doses for "low" and "high" can vary between studies.

Mandatory Visualizations

Caption: Proposed signaling pathway for Istaroxime-induced gastrointestinal side effects.

Caption: Experimental workflow for investigating and mitigating Istaroxime's GI side effects.

Experimental Protocols

Preclinical Evaluation of Emesis in the Ferret Model

Objective: To quantify the emetic potential of Istaroxime and to evaluate the efficacy of antiemetic co-therapies.

Model: Male ferrets are a suitable model as they possess a vomit reflex.[7][8]

Methodology:

• Acclimatization: House ferrets individually and allow for at least one week of acclimatization to the laboratory environment.

• Fasting: Fast animals for approximately 12 hours prior to drug administration, with water available ad libitum.

• Group Allocation:

  • Group 1: Vehicle control (e.g., saline).

  • Group 2: Istaroxime (at a dose known to have cardiovascular effects).

  • Group 3: Antiemetic A (e.g., ondansetron, a 5-HT3 antagonist) + Istaroxime.

  • Group 4: Antiemetic B (e.g., aprepitant, an NK1 antagonist) + Istaroxime.

• Drug Administration:

  • Administer the antiemetic or its vehicle 30-60 minutes prior to Istaroxime administration.

  • Administer Istaroxime or its vehicle intravenously.

• Observation:

  • Observe the animals continuously for a period of 4-6 hours.

  • Record the latency to the first emetic event (retching or vomiting).

  • Quantify the total number of retches and vomits for each animal.

• Data Analysis: Compare the number of emetic events between the Istaroxime-only group and the antiemetic pre-treated groups using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Assessment of Gastrointestinal Motility Using the Charcoal Meal Transit Test in Rats

Objective: To determine the effect of Istaroxime on gastrointestinal transit time.

Model: Male Wistar or Sprague-Dawley rats.

Methodology:

• Fasting: Fast rats for 16-18 hours prior to the experiment, with free access to water.[1] This fasting period can be reduced to 6 hours to lessen animal stress without significantly affecting results.[9]

• Group Allocation:

  • Group 1: Vehicle control.

  • Group 2: Istaroxime (at relevant doses).

  • Group 3: Positive control (e.g., morphine, to decrease motility).

  • Group 4: Negative control (e.g., a prokinetic agent, to increase motility).

• Drug Administration: Administer Istaroxime or control substances via the intended experimental route (e.g., intravenous).

• Charcoal Meal Administration: 30-60 minutes after drug administration, orally administer a charcoal meal suspension (e.g., 5-10% activated charcoal in 5-10% gum arabic or methylcellulose) at a volume of 1-2 ml per animal.[1][10]

• Sacrifice and Measurement:

  • After a set time (e.g., 20-30 minutes), humanely euthanize the animals.[10]

  • Carefully dissect the small intestine from the pyloric sphincter to the ileocecal junction.

  • Measure the total length of the small intestine.

  • Measure the distance traveled by the charcoal meal from the pylorus.

• Data Analysis: Calculate the percentage of intestinal transit for each animal using the formula: (Distance traveled by charcoal / Total length of small intestine) x 100. Compare the results between groups using statistical analysis.[10]

References

• 1. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 2. Mechanism of Na-K-ATPase Inhibition by PGE2 in Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATPase, Na+/K+ transporting, alpha 1 - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and physico-chemical characterization of a liposomal formulation of istaroxime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Emesis induced by cisplatin in the ferret as a model for the detection of anti-emetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pre-clinical Contract Research - Emesis [ndineuroscience.com]
• 9. Refinement of the charcoal meal study by reduction of the fasting period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijper.org [ijper.org]

Reference Data & Comparative Studies

A Comparative Guide to the Inotropic Effects of Istaroxime and Dobutamine

For Researchers, Scientists, and Drug Development Professionals

The management of acute heart failure (AHF) often necessitates the use of inotropic agents to improve cardiac contractility. Dobutamine, a traditional beta-1 adrenergic agonist, has long been a cornerstone of therapy. However, its use can be associated with increased myocardial oxygen demand and potential arrhythmogenesis. Istaroxime, a novel agent with a unique dual mechanism of action, has emerged as a promising alternative. This guide provides an objective comparison of the inotropic and lusitropic (diastolic relaxation) effects of Istaroxime and Dobutamine, supported by experimental data and detailed methodologies.

Mechanism of Action: A Tale of Two Pathways

Istaroxime and Dobutamine enhance cardiac contractility through distinct molecular pathways.

Istaroxime exerts its effects through a dual mechanism:

• Inhibition of the Na+/K+-ATPase pump: This leads to a modest increase in intracellular sodium, which in turn reduces the exit of calcium via the Na+/Ca2+ exchanger, thereby increasing intracellular calcium availability for contraction.[1][2]

• Stimulation of the sarcoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a): This enhances the reuptake of calcium into the sarcoplasmic reticulum during diastole, improving relaxation (lusitropy) and making more calcium available for subsequent contractions.[1][2][3]

Dobutamine acts as a primary agonist of beta-1 adrenergic receptors in cardiac myocytes.[4] This activation triggers a G-protein coupled receptor cascade, leading to the activation of adenylyl cyclase, an increase in cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA phosphorylates various proteins, including L-type calcium channels, which increases calcium influx and enhances contractility.[5]

Comparative Hemodynamic and Cardiac Effects

Clinical and preclinical studies have highlighted key differences in the physiological effects of Istaroxime and Dobutamine.

Parameter	Istaroxime	Dobutamine	Key Differences & Citations
Inotropy (Contractility)	Increases	Increases	Both are effective inotropes. A preclinical study in a chronic ischemic heart failure model showed Istaroxime to be an effective inotropic agent.[1]
Lusitropy (Relaxation)	Improves	Can improve	Istaroxime's direct stimulation of SERCA2a provides a distinct lusitropic effect.[1][2] Dobutamine's lusitropic effect is secondary to enhanced calcium reuptake following increased systolic calcium.[6]
Heart Rate	Decreases	Increases	Istaroxime has been shown to significantly decrease heart rate, whereas Dobutamine typically causes an increase.[3][7]
Systolic Blood Pressure	Increases	Variable/No significant change	Istaroxime consistently increases systolic blood pressure, which can be beneficial in hypotensive patients.[3][7] Dobutamine's effect on blood pressure is often minimal due to a balance of its inotropic and mild vasodilatory effects.[8]
Pulmonary Capillary Wedge Pressure (PCWP)	Decreases	Decreases	Both agents reduce cardiac filling pressures. Istaroxime has been shown to significantly lower PCWP in clinical trials.[3]
Cardiac Index	Increases	Increases	Both drugs improve cardiac output. Istaroxime showed a significant increase in cardiac index at a dose of 1.5 µg/kg/min in the HORIZON-HF trial.[3]
Myocardial Oxygen Consumption	May be more efficient	Increases	A preclinical study in pigs suggested that myocardial oxygen consumption was higher with dobutamine, indicating Istaroxime may have higher cardiac efficiency.[9]
Arrhythmogenic Potential	Lower	Higher	The dual mechanism of Istaroxime, particularly the enhancement of calcium reuptake, may contribute to a lower risk of arrhythmias compared to traditional inotropes.[1][10]

Quantitative Data from Clinical Trials (Istaroxime vs. Placebo)

The following tables summarize data from key clinical trials of Istaroxime. Direct head-to-head clinical trial data with Dobutamine is limited.

Table 1: Hemodynamic Effects of Istaroxime (HORIZON-HF Trial) [3]

Parameter	Istaroxime (0.5 µg/kg/min)	Istaroxime (1.0 µg/kg/min)	Istaroxime (1.5 µg/kg/min)	Placebo
Change in PCWP (mmHg)	-3.2 ± 6.8	-3.3 ± 5.5	-4.7 ± 5.9	0.0 ± 3.6
Change in Heart Rate (bpm)	Significant Decrease	Significant Decrease	Significant Decrease	No significant change
Change in Systolic BP (mmHg)	Significant Increase	Significant Increase	Significant Increase	No significant change
Change in Cardiac Index (L/min/m²)	Not significant	Not significant	Significant Increase	No significant change
p < 0.05 vs. Placebo

Table 2: Echocardiographic and Hemodynamic Effects of Istaroxime (Meta-Analysis Data) [7]

Parameter	Mean Difference (Istaroxime vs. Placebo)	95% Confidence Interval	p-value
LVEF (%)	+1.06	0.29 to 1.82	0.007
Stroke Volume Index (mL/m²)	+3.04	2.41 to 3.67	< 0.00001
Cardiac Index (L/min/m²)	+0.18	0.11 to 0.25	< 0.00001
Systolic Blood Pressure (mmHg)	+5.32	2.28 to 8.37	0.0006
Heart Rate (bpm)	-3.05	-5.27 to -0.82	0.007
E/A Ratio	-0.39	-0.58 to -0.19	0.0001

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings.

Pressure-Volume (PV) Loop Analysis

This is the gold standard for assessing cardiac contractility, preload, and afterload.[11][12]

Protocol Steps:

• Animal Preparation: An appropriate animal model of heart failure (e.g., canine model with microembolization-induced failure) is anesthetized and mechanically ventilated.

• Instrumentation: A high-fidelity pressure-volume conductance catheter is inserted into the left ventricle via the carotid artery or apex to continuously measure ventricular pressure and volume.[12] A balloon occluder is placed around the inferior vena cava.

• Baseline Measurements: Stable baseline PV loops are recorded.

• Drug Administration: Istaroxime or Dobutamine is administered via continuous intravenous infusion at specified doses (e.g., Istaroxime: 0.5-1.5 µg/kg/min; Dobutamine: 2.5-20 µg/kg/min).[3][9]

• Data Acquisition: After a steady state is reached, the vena cava is transiently occluded to generate a series of PV loops under varying preload conditions.

• Data Analysis: The slope of the end-systolic pressure-volume relationship (ESPVR), known as end-systolic elastance (Ees), is calculated as a load-independent measure of contractility.[11] The end-diastolic pressure-volume relationship (EDPVR) is analyzed to assess ventricular stiffness and lusitropy.

SERCA2a and Na+/K+-ATPase Activity Assays

These in vitro assays quantify the direct effects of the drugs on their molecular targets.

SERCA2a Activity Protocol: [11][13]

• Preparation of Cardiac Microsomes: Cardiac tissue is homogenized, and sarcoplasmic reticulum (SR) enriched microsomes are isolated through differential centrifugation.

• Assay Reaction: Microsomes are incubated in a reaction buffer containing 32P-labeled ATP and varying concentrations of free Ca2+.

• Drug Incubation: The assay is performed in the presence and absence of Istaroxime at various concentrations.

• Measurement: SERCA2a activity is determined by measuring the hydrolysis of 32P-ATP. The activity inhibited by a specific SERCA inhibitor like cyclopiazonic acid (CPA) is considered SERCA-specific.

• Data Analysis: Ca2+ activation curves are generated to determine the maximal velocity (Vmax) and Ca2+ affinity (Kd(Ca2+)) of the enzyme.

Na+/K+-ATPase Activity Protocol:

• Enzyme Preparation: Similar to the SERCA2a assay, cardiac tissue homogenates or microsomes are prepared.

• Assay Reaction: The enzyme preparation is incubated in a buffer containing Na+, K+, Mg2+, and ATP.

• Measurement of Inorganic Phosphate: The reaction is initiated by adding ATP, and the amount of inorganic phosphate released is measured.

• Ouabain Inhibition: The assay is run in parallel with ouabain, a specific inhibitor of Na+/K+-ATPase. The difference in phosphate release between the ouabain-treated and untreated samples represents the Na+/K+-ATPase activity.

Conclusion

Istaroxime and Dobutamine are both effective inotropic agents, but they possess distinct pharmacological profiles. Istaroxime's dual mechanism of action offers the unique combination of enhanced contractility and improved diastolic relaxation, with the added clinical advantages of increasing systolic blood pressure and decreasing heart rate.[1][3] In contrast, Dobutamine's potent inotropic support via beta-1 agonism is often accompanied by an increase in heart rate and myocardial oxygen demand.[8] These differences suggest that Istaroxime may hold a particular advantage in patients with AHF and hypotension, where an increase in blood pressure without a concomitant increase in heart rate is desirable. Further head-to-head clinical trials are warranted to fully elucidate the comparative efficacy and safety of these two agents in various AHF patient populations.

References

• 1. boa.unimib.it [boa.unimib.it]
• 2. Effects of istaroxime on diastolic stiffness in acute heart failure syndromes: results from the Hemodynamic, Echocardiographic, and Neurohormonal Effects of Istaroxime, a Novel Intravenous Inotropic and Lusitropic Agent: a Randomized Controlled Trial in Patients Hospitalized with Heart Failure (HORIZON-HF) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Lusitrophic Effects of Dobutamine in Young and Aged Mice In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dobutamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Rationale and design of the hemodynamic, echocardiographic and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdleycom.com [cdleycom.com]
• 13. go.drugbank.com [go.drugbank.com]

Istaroxime vs. levosimendan in acute heart failure models

An Objective Comparison of Istaroxime and Levosimendan in Acute Heart Failure Models

This guide provides a detailed comparison of istaroxime and levosimendan, two inotropic agents investigated for the treatment of acute heart failure (AHF). The information is intended for researchers, scientists, and drug development professionals, offering a comparative analysis of their mechanisms of action, effects on cardiac performance, and supporting experimental data.

Introduction and Overview

Acute heart failure is characterized by a rapid onset of symptoms requiring urgent medical intervention. Inotropic agents are often used to improve cardiac contractility and output. However, traditional inotropes can be associated with increased myocardial oxygen demand, arrhythmias, and mortality.[1]

Istaroxime is a novel intravenous agent with a unique dual mechanism of action, providing both inotropic (contractility-enhancing) and lusitropic (relaxation-enhancing) effects.[2][3] It is structurally unrelated to cardiac glycosides but shares one of its mechanisms.[2][4]

Levosimendan is primarily classified as a calcium sensitizer.[5][6] It enhances cardiac contractility without significantly increasing intracellular calcium concentration. It also possesses vasodilatory properties through the opening of ATP-sensitive potassium channels.[5][7][8]

Mechanism of Action

The fundamental difference between istaroxime and levosimendan lies in their distinct molecular targets and signaling pathways.

Istaroxime: Dual-Action Luso-Inotropy

Istaroxime exerts its effects through two primary mechanisms:

• Inhibition of Na+/K+-ATPase (NKA): Similar to cardiac glycosides, istaroxime inhibits the NKA pump in the sarcolemma of cardiac myocytes.[4][9] This leads to an increase in intracellular sodium, which in turn reduces the extrusion of calcium via the Na+/Ca2+ exchanger (NCX). The resulting increase in intracellular calcium concentration enhances myocardial contractility (positive inotropic effect).[2][10]

• Stimulation of SERCA2a: Uniquely, istaroxime also activates the Sarco/Endoplasmic Reticulum Ca2+-ATPase isoform 2a (SERCA2a).[2][11][12] SERCA2a is responsible for re-sequestering calcium from the cytosol into the sarcoplasmic reticulum (SR) during diastole. By stimulating SERCA2a, istaroxime accelerates myocardial relaxation (positive lusitropic effect) and enhances SR calcium stores for subsequent contractions.[13][14][15] This SERCA2a stimulation is achieved by relieving the inhibitory effect of phospholamban (PLB) on the pump.[15][16]

Istaroxime's dual mechanism of action.

Levosimendan: Calcium Sensitization and Vasodilation

Levosimendan's primary mechanism is distinct from agents that increase intracellular calcium.

• Calcium Sensitization: Levosimendan binds to cardiac troponin C (cTnC) in a calcium-dependent manner.[5][6] This binding stabilizes the Ca2+-cTnC complex, enhancing the interaction between actin and myosin filaments without increasing the overall intracellular calcium concentration.[5] This leads to a positive inotropic effect with a lower energy cost and reduced risk of calcium-overload-induced arrhythmias compared to traditional inotropes.[7][17]

• Phosphodiesterase 3 (PDE3) Inhibition: Levosimendan is also a selective PDE3 inhibitor.[18][19][20] Inhibition of PDE3 prevents the breakdown of cyclic AMP (cAMP), leading to increased protein kinase A (PKA) activity. This can contribute to its inotropic and lusitropic effects, similar to milrinone.[18][20] Some studies suggest this PDE3 inhibition is sufficient to account for its full inotropic effect.[18][19]

• Opening of K-ATP Channels: Levosimendan opens ATP-sensitive potassium (K-ATP) channels in vascular smooth muscle cells.[5][7] This action causes hyperpolarization and relaxation of the muscle cells, leading to vasodilation. This reduces both cardiac preload and afterload, decreasing the heart's workload.[7][8]

Levosimendan's multi-faceted mechanism.

Comparative Performance and Experimental Data

Direct head-to-head experimental trials in animal models are limited. The following comparison is synthesized from individual preclinical and clinical studies.

Hemodynamic Effects

The most striking difference in hemodynamic profiles is their effect on blood pressure.

Parameter	Istaroxime	Levosimendan
Systolic Blood Pressure (SBP)	Increases [10][21][22]	Decreases or No Change[7][8]
Heart Rate (HR)	Decreases or No Change[3][13][21]	Increases or No Change[23]
Cardiac Index (CI)	Increases [10][13][21]	Increases [7][24]
Pulmonary Capillary Wedge Pressure (PCWP)	Decreases [3][4][13]	Decreases [7][24]
Systemic Vascular Resistance (SVR)	Variable / No significant change	Decreases [7][8]

Data synthesized from multiple clinical trials and reviews.

Istaroxime's tendency to increase SBP is beneficial in patients with hypotension or cardiogenic shock.[21] In contrast, levosimendan's vasodilatory properties can lead to hypotension, which is its most common adverse effect.[8] The decrease in heart rate with istaroxime is thought to be a baroreceptor reflex response to the increase in blood pressure.[13]

Effects on Cardiac Function and Calcium Cycling

Both drugs improve cardiac contractility and relaxation but through different pathways.

Feature	Istaroxime	Levosimendan
Inotropic Mechanism	↑ Intracellular Ca2+ via NKA inhibition[2]	Ca2+ sensitization of Troponin C[5]
Lusitropic Mechanism	↑ Ca2+ reuptake via SERCA2a stimulation[14][15]	Improved diastolic function, possibly via PDE3 inhibition and reduced workload[7][19]
Effect on Intracellular Ca2+ Transient	Increases amplitude and accelerates decay[14][16]	No significant change in amplitude[5][17]
Myocardial Oxygen Consumption	Low, due to improved cardiac efficiency[14]	Does not substantially increase[6]
Arrhythmogenic Potential	Lower than cardiac glycosides due to SERCA2a action[9][13]	Low, as it does not cause calcium overload[17]

Istaroxime directly enhances the machinery of calcium cycling. By stimulating SERCA2a, it not only improves diastolic relaxation but also confines excess calcium within the SR, which may mitigate the arrhythmogenic risk typically associated with Na+/K+-ATPase inhibitors like digoxin.[13][16] Levosimendan's key advantage is its ability to increase contractility without raising intracellular calcium levels, which is cardioprotective.[17]

Experimental Protocols

Standardized methodologies are crucial for comparing the effects of inotropic agents in preclinical models.

Isolated Heart/Myocyte Preparations

• Objective: To measure direct effects on contractility, relaxation, and calcium handling, independent of systemic hemodynamic factors.

• Typical Protocol:

  • Model: Ventricular strips or isolated cardiomyocytes from animal models (e.g., rats, dogs, guinea pigs) with induced heart failure (e.g., via coronary artery ligation) or from explanted human hearts.[19][25]

  • Apparatus: Muscle strips are mounted in an organ bath with Krebs-Henseleit solution, electrically stimulated. Cardiomyocytes are studied using patch-clamp and fluorescence imaging techniques.

  • Drug Administration: Drugs are added to the bath/perfusion solution in increasing concentrations to establish a dose-response curve.[19]

  • Key Measurements:

    • Contractile Force: Measured with a force transducer.

    • Calcium Transients: Measured using fluorescent Ca2+ indicators (e.g., Fura-2).

    • Action Potentials: Recorded via microelectrodes.

In Vivo Hemodynamic Studies

• Objective: To assess the integrated cardiovascular effects in a living organism.

• Typical Protocol:

  • Model: Anesthetized large animal models (e.g., dogs, pigs) with surgically or pharmacologically induced heart failure.[25]

  • Instrumentation: Catheters are placed to measure pressures (arterial, central venous, pulmonary artery) and cardiac output (e.g., via thermodilution). Echocardiography is used for non-invasive functional assessment.

  • Drug Administration: Drugs are administered via continuous intravenous infusion at varying doses.

  • Key Measurements: Heart rate, blood pressure, cardiac output, PCWP, SVR, and echocardiographic parameters (e.g., ejection fraction).

Workflow for in-vitro cardiac muscle studies.

Summary and Conclusion

Istaroxime and levosimendan are promising agents for acute heart failure, but they offer distinct profiles suited for different clinical scenarios.

• Istaroxime is a luso-inotropic agent that directly enhances both contraction and relaxation by modulating intracellular calcium handling via Na+/K+-ATPase inhibition and SERCA2a stimulation.[2][4] Its ability to increase systolic blood pressure makes it a potentially valuable option for patients with AHF and hypotension.[10][21]

• Levosimendan acts primarily as a calcium sensitizer and vasodilator.[5][8] It improves cardiac efficiency without increasing intracellular calcium, which may be cardioprotective.[17] Its vasodilatory action reduces cardiac workload but carries a risk of hypotension, making it more suitable for patients with adequate blood pressure.[7]

The choice between these agents in a clinical or research setting depends on the specific hemodynamic profile of the patient and the desired therapeutic outcome. Istaroxime's novel mechanism of SERCA2a stimulation represents a unique approach to treating both systolic and diastolic dysfunction in heart failure.[11][12] Further head-to-head trials are necessary to fully delineate their comparative efficacy and safety in various AHF populations.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Levosimendan? [synapse.patsnap.com]
• 6. m.youtube.com [m.youtube.com]
• 7. A review of levosimendan in the treatment of heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. clinicaltrials.eu [clinicaltrials.eu]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Istaroxime: A rising star in acute heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. Inhibition of phosphodiesterase-3 by levosimendan is sufficient to account for its inotropic effect in failing human heart - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Inhibition of phosphodiesterase-3 by levosimendan is sufficient to account for its inotropic effect in failing human heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The Inotropic Effect of the Active Metabolite of Levosimendan, OR-1896, Is Mediated through Inhibition of PDE3 in Rat Ventricular Myocardium | PLOS One [journals.plos.org]
• 21. researchgate.net [researchgate.net]
• 22. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Hemodynamic Effects of Levosimendan Compared With Dobutamine in Patients With Low Cardiac Output After Cardiac Surgery - Revista Española de Cardiología (English Edition) [revespcardiol.org]
• 24. Use of levosimendan in acute and advanced heart failure: short review on available real-world data - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A review on experimental surgical models and anesthetic protocols of heart failure in rats - PMC [pmc.ncbi.nlm.nih.gov]

Validating SERCA2a Activation by Istaroxime In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Istaroxime's in vitro performance in activating the sarco/endoplasmic reticulum Ca²⁺-ATPase 2a (SERCA2a), a critical regulator of cardiac muscle contractility and relaxation.[1][2] The data presented herein, compiled from various preclinical studies, offers a quantitative analysis of Istaroxime's effects compared to its metabolite PST3093 and the classic Na⁺/K⁺-ATPase inhibitor, ouabain. Detailed experimental protocols and signaling pathway diagrams are included to support researchers in their evaluation of this compound.

Istaroxime's Dual Mechanism of Action

Istaroxime is a novel luso-inotropic agent with a dual mechanism of action: it inhibits the Na⁺/K⁺-ATPase and stimulates SERCA2a activity.[3][4] This dual action leads to an increase in cytosolic calcium, enhancing contractility (inotropic effect), while also promoting the sequestration of calcium into the sarcoplasmic reticulum during diastole, which improves relaxation (lusitropic effect).[4] A key feature of Istaroxime's action on SERCA2a is its ability to relieve the inhibitory effect of phospholamban (PLB), a regulatory protein.[1][3] This stimulation of SERCA2a by Istaroxime is independent of the cAMP/PKA signaling pathway.[1][5]

Comparative Performance Data

The following tables summarize the quantitative data from in vitro studies, comparing the effects of Istaroxime on SERCA2a and Na⁺/K⁺-ATPase activity with its more selective metabolite, PST3093, and in the context of healthy versus diseased states.

Table 1: Comparative Effects of Istaroxime and PST3093 on SERCA2a and Na⁺/K⁺-ATPase Activity

Compound	Target	Species/Condition	Concentration	Effect	Reference
Istaroxime	SERCA2a	Rat (STZ-induced diabetic)	500 nM	↑ Vmax by 25%	[3]
Guinea Pig (Healthy)	100 nM	↓ Kd(Ca²⁺) by ~20%	[6]
Na⁺/K⁺-ATPase	Rat (Cardiac)	-	IC₅₀: 84 ± 20 µM	[3]
PST3093	SERCA2a	Rat (STZ-induced diabetic)	100 nM	↑ Vmax	[6]
Guinea Pig (Healthy)	100 nM	↓ Kd(Ca²⁺) by ~20%	[6]
Na⁺/K⁺-ATPase	Rat (Cardiac)	-	No inhibition	[6][7]

Vmax: Maximum enzyme velocity; Kd(Ca²⁺): Calcium affinity; IC₅₀: Half-maximal inhibitory concentration; STZ: Streptozotocin.

Table 2: Istaroxime's Effect on SERCA2a Activity in Healthy vs. Failing Hearts

Condition	Istaroxime Concentration	Effect on SERCA2a Activity	Reference
Healthy Canine SR Vesicles	100 nM	Increased activity	[1]
Failing Canine SR Vesicles	1 nM	Increased activity (higher potency)	[1]

SR: Sarcoplasmic Reticulum.

Table 3: Comparison of Istaroxime and Ouabain on Cardiomyocyte Viability

Compound	Concentration	Effect on Cell Viability	Reference
Istaroxime	10 µM	No significant reduction	[8]
Ouabain	2 µM	Significant reduction	[8]

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and methodologies discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Istaroxime-mediated activation of SERCA2a.

Caption: Workflow for SERCA2a ATPase activity assay.

Experimental Protocols

Below are detailed methodologies for key in vitro experiments used to validate SERCA2a activation by Istaroxime.

SERCA2a Ca²⁺-ATPase Activity Assay

This assay measures the rate of ATP hydrolysis by SERCA2a in the presence of varying calcium concentrations to determine kinetic parameters like Vmax and Kd(Ca²⁺).

Materials:

• Cardiac microsomes (enriched with SERCA2a and PLB)

• Istaroxime or other test compounds

• Reaction Buffer: 50 mM TES/TRIS (pH 6.9), 100 mM KCl, 7 mM MgCl₂, 1 mM EGTA, 5 mM NaN₃, 0.2 mM NaMoO₄, 50 mM KNO₃

• CaCl₂ solutions for desired free Ca²⁺ concentrations

• ATP (containing γ-³²P-ATP)

• Cyclopiazonic acid (CPA) - a specific SERCA inhibitor

• Staurosporine (optional, for testing PKA-dependence)

• Trichloroacetic acid (TCA)

• Ammonium molybdate

• Organic solvent (e.g., isobutanol/benzene)

Procedure:

• Preparation of Microsomes: Isolate cardiac microsomes from tissue homogenates (e.g., canine or guinea pig ventricle) using differential centrifugation.

• Pre-incubation: Pre-incubate the cardiac microsomes with various concentrations of Istaroxime (e.g., 0.0001 to 100 nM) for 5 minutes at 4°C.[5] For control experiments, incubate without the compound. To test for PKA-dependence, staurosporine can be added during this step.[5]

• Reaction Initiation: Start the reaction by adding the microsome suspension to the reaction buffer containing varying free Ca²⁺ concentrations. Initiate ATP hydrolysis by adding ATP (spiked with γ-³²P-ATP).

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 20 minutes).

• Reaction Termination: Stop the reaction by adding cold TCA.

• Measurement of Phosphate Release: Quantify the amount of inorganic phosphate (³²Pi) released by forming a phosphomolybdate complex and extracting it with an organic solvent. The radioactivity of the organic phase is then measured using a scintillation counter.

• Determination of SERCA2a-specific activity: Perform parallel experiments in the presence of a saturating concentration of CPA (e.g., 10 µM) to inhibit SERCA activity. The SERCA2a-specific ATPase activity is the difference between the total ATPase activity and the CPA-insensitive activity.[5]

• Data Analysis: Plot the SERCA2a-specific ATPase activity against the free Ca²⁺ concentration. Fit the data to a sigmoidal curve to determine the maximal velocity (Vmax) and the Ca²⁺ affinity (Kd(Ca²⁺)).[5]

SERCA-mediated ⁴⁵Ca²⁺ Uptake Assay

This assay directly measures the uptake of radioactive calcium into sarcoplasmic reticulum vesicles, providing a functional measure of SERCA2a activity.

Materials:

• Cardiac microsomes

• Istaroxime or other test compounds

• Uptake Buffer: e.g., 200 mM KCl, 20 mM HEPES, 10 mM NaN₃, 15 mM MgCl₂, pH 7.0

• ATP solution

• ⁴⁵CaCl₂

• Filtration apparatus with nitrocellulose filters (e.g., 0.45 µm pore size)

• Wash Buffer: e.g., ice-cold buffer without ATP or calcium

• Scintillation fluid and counter

Procedure:

• Pre-incubation: Pre-incubate cardiac microsomes with Istaroxime or vehicle control in the uptake buffer.

• Reaction Initiation: Initiate calcium uptake by adding ATP to the microsome suspension containing ⁴⁵CaCl₂.

• Time-course Sampling: At specific time points, take aliquots of the reaction mixture and rapidly filter them through nitrocellulose filters.

• Washing: Immediately wash the filters with ice-cold wash buffer to remove extra-vesicular ⁴⁵Ca²⁺.

• Radioactivity Measurement: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter. The amount of radioactivity on the filter corresponds to the amount of ⁴⁵Ca²⁺ taken up by the vesicles.

• Data Analysis: Plot the amount of ⁴⁵Ca²⁺ uptake over time to determine the initial rate of calcium uptake. Compare the rates between control and Istaroxime-treated samples.

Conclusion

The in vitro data robustly demonstrates that Istaroxime activates SERCA2a, particularly in the presence of its inhibitor, phospholamban. This activation is achieved through a direct interaction with the SERCA2a-PLB complex, leading to its dissociation.[1] The comparative data with its metabolite, PST3093, highlights the latter as a more selective SERCA2a activator, devoid of the Na⁺/K⁺-ATPase inhibitory effects seen with Istaroxime.[6][7] Furthermore, Istaroxime shows a more favorable in vitro safety profile compared to traditional cardiac glycosides like ouabain, as evidenced by its reduced impact on cardiomyocyte viability.[8] The provided experimental protocols and diagrams offer a foundational framework for researchers to further investigate and validate the therapeutic potential of Istaroxime and related compounds in the context of cardiac dysfunction.

References

• 1. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SERCA2a stimulation by istaroxime improves intracellular Ca2+ handling and diastolic dysfunction in a model of diabetic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. ahajournals.org [ahajournals.org]

A Head-to-Head Comparison of Istaroxime and Omecamtiv Mecarbil in the Treatment of Heart Failure

For Researchers, Scientists, and Drug Development Professionals

In the landscape of novel therapeutics for heart failure, Istaroxime and Omecamtiv mecarbil have emerged as promising agents with distinct mechanisms of action. This guide provides a comprehensive, data-driven comparison of these two drugs, focusing on their pharmacological profiles, clinical efficacy, safety, and the experimental methodologies used in their evaluation.

At a Glance: Key Differences

Feature	Istaroxime	Omecamtiv Mecarbil
Primary Mechanism	Dual inhibitor of Na+/K+-ATPase and activator of SERCA2a	Selective cardiac myosin activator
Therapeutic Effect	Inotropic and lusitropic (improves contraction and relaxation)	Increases systolic ejection time and stroke volume
Clinical Application	Acute heart failure, cardiogenic shock	Chronic heart failure with reduced ejection fraction
Administration	Intravenous	Oral

Mechanism of Action: A Tale of Two Pathways

Istaroxime and Omecamtiv mecarbil modulate cardiac contractility through fundamentally different intracellular pathways.

Istaroxime exerts a dual action on cardiomyocyte calcium handling.[1][2][3] It inhibits the Na+/K+-ATPase pump on the sarcolemma, leading to a modest increase in intracellular sodium. This, in turn, reduces the driving force for the sodium-calcium exchanger (NCX) to extrude calcium, resulting in a net increase in intracellular calcium concentration and enhanced contractility.[1][2] Concurrently, and uniquely, Istaroxime directly stimulates the activity of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[1][4][5] This enhances the reuptake of calcium into the sarcoplasmic reticulum during diastole, thereby improving myocardial relaxation (lusitropy) and making more calcium available for subsequent contractions.[1][2]

Signaling pathway of Istaroxime.

Omecamtiv mecarbil , in contrast, is a first-in-class cardiac myosin activator.[6][7][8] It directly targets the sarcomere, the fundamental contractile unit of the myocyte. Omecamtiv mecarbil binds to the catalytic domain of cardiac myosin, accelerating the rate-limiting step of the cross-bridge cycle, which is the transition from a weakly bound to a strongly bound, force-producing state with actin.[7][9] This increases the number of myosin heads engaged with actin at any given time, prolonging the duration of systolic ejection without altering intracellular calcium concentrations or myocardial oxygen consumption.[6][10][11]

Signaling pathway of Omecamtiv mecarbil.

Clinical Efficacy: A Comparative Analysis

Clinical trials have demonstrated distinct efficacy profiles for Istaroxime in acute settings and Omecamtiv mecarbil in chronic heart failure.

Istaroxime: Rapid Hemodynamic Improvement in Acute Heart Failure

Phase 2 clinical trials, such as the SEISMiC study, have shown that intravenous Istaroxime significantly improves hemodynamic parameters in patients with acute heart failure and cardiogenic shock.[12][13][14]

Parameter	Istaroxime Effect	Placebo	p-value	Study
Systolic Blood Pressure (SBP) AUC over 6 hours (mmHghr)	62.0 ± 7	36.4 ± 7	0.0070	SEISMiC (Combined Parts A & B)[12]
SBP AUC over 24 hours (mmHghr)	292.4 ± 24	190.9 ± 26	0.0031	SEISMiC (Combined Parts A & B)[12]
Pulmonary Capillary Wedge Pressure (PCWP) change at 6 hours (mmHg)	-6.6	-0.9	0.0001	SEISMiC Part B[12]
Cardiac Index (L/min/m²)	Increased by 0.18	No significant change	0.00001	Meta-analysis[15][16]
Left Ventricular Ejection Fraction (%)	Increased by 1.06	No significant change	0.007	Meta-analysis[15][16]
Heart Rate (bpm)	Decreased by 3.05	No significant change	0.007	Meta-analysis[15][16]

Omecamtiv Mecarbil: Modest but Significant Gains in Chronic Heart Failure

The GALACTIC-HF trial, a large-scale Phase 3 study, evaluated the long-term efficacy of oral Omecamtiv mecarbil in patients with chronic heart failure with reduced ejection fraction (HFrEF).[3][7][10][13][17] The COSMIC-HF Phase 2 trial also provided key insights into its effects on cardiac function.[4][18][19][20]

Parameter	Omecamtiv Mecarbil Effect	Placebo	Hazard Ratio (95% CI) / p-value	Study
Primary Composite Endpoint (CV death or first HF event)	37.0%	39.1%	0.92 (0.86-0.99); p=0.0252	GALACTIC-HF[7][17]
Cardiovascular Death	19.6%	19.4%	1.01 (0.92-1.11)	GALACTIC-HF[15]
Systolic Ejection Time	Statistically significant increase	No significant change	-	COSMIC-HF[4]
Stroke Volume	Statistically significant increase	No significant change	-	COSMIC-HF[4]
NT-proBNP	Statistically significant decrease	No significant change	-	COSMIC-HF[4]
Heart Rate	Statistically significant decrease	No significant change	-	COSMIC-HF[4]

Safety and Tolerability

Both drugs have demonstrated generally acceptable safety profiles in clinical trials, though with different adverse event characteristics.

Istaroxime

The most frequently reported adverse events associated with Istaroxime are gastrointestinal in nature and infusion site reactions.[12][21] Notably, clinical studies have not shown an increased risk of clinically significant arrhythmias, a common concern with traditional inotropic agents.[2][12][13]

Adverse Event	Istaroxime	Placebo	Relative Risk (95% CI)
Any Adverse Events	Higher incidence	Lower incidence	1.26 (1.05-1.51)
Serious Adverse Events	Similar frequency	Similar frequency	1.34 (0.58-3.11)
Gastrointestinal Events (Nausea, Vomiting)	More frequent	Less frequent	2.64 (1.53-4.57)[21]
Infusion Site Discomfort/Pain	More frequent	Less frequent	-
Cardiovascular Events	No significant difference	No significant difference	1.31 (0.47-3.65)[21]

Omecamtiv Mecarbil

The safety profile of Omecamtiv mecarbil in large clinical trials has been comparable to placebo.[1][4][7][17] A notable observation has been a small, asymptomatic increase in cardiac troponin levels, the clinical significance of which is still under investigation.[4][19][20]

Adverse Event	Omecamtiv Mecarbil	Placebo
Serious Adverse Events	Comparable	Comparable[4]
Major Ischemic Cardiac Events	Balanced	Balanced[7][17]
Ventricular Arrhythmias	No significant increase	No significant increase[1]
Cardiac Troponin I	Small, asymptomatic increase	No significant change[15][19][20]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are summaries of key assays used in the preclinical and clinical evaluation of Istaroxime and Omecamtiv mecarbil.

Istaroxime: SERCA2a and Na+/K+-ATPase Activity Assays

Experimental workflow for Istaroxime assays.

SERCA2a Activity Assay:

• Principle: This assay measures the rate of ATP hydrolysis by SERCA2a in isolated cardiac sarcoplasmic reticulum (SR) microsomes. The activity is dependent on the concentration of free calcium.

• Protocol Outline:

  • Preparation of Cardiac Microsomes: Homogenize cardiac tissue and isolate the SR-enriched microsomal fraction through differential centrifugation.

  • Reaction Mixture: Prepare a reaction buffer containing buffer (e.g., MOPS), KCl, MgCl2, EGTA (to chelate calcium), and varying concentrations of free CaCl2 to achieve a range of pCa values.

  • Enzyme Reaction: Add the cardiac microsomes to the reaction mixture and initiate the reaction by adding radiolabeled ATP (γ-³²P-ATP).

  • Quenching and Phosphate Separation: After a defined incubation period at a controlled temperature (e.g., 37°C), stop the reaction with a quenching solution (e.g., acidic molybdate). Separate the liberated inorganic phosphate (³²Pi) from the unhydrolyzed ATP.

  • Quantification: Measure the amount of ³²Pi using liquid scintillation counting.

  • Data Analysis: Plot the rate of ATP hydrolysis as a function of free calcium concentration. Fit the data to a sigmoidal curve to determine the maximal velocity (Vmax) and the calcium affinity (Kd(Ca2+)). The effect of Istaroxime is assessed by comparing these parameters in the presence and absence of the drug.

Na+/K+-ATPase Activity Assay:

• Principle: This assay quantifies the activity of the Na+/K+-ATPase by measuring the amount of inorganic phosphate (Pi) liberated from ATP hydrolysis that is specifically inhibited by ouabain, a classic inhibitor of this pump.

• Protocol Outline:

  • Tissue Preparation: Prepare a membrane fraction enriched in Na+/K+-ATPase, such as synaptosomes from brain tissue or sarcolemmal vesicles from cardiac tissue.

  • Reaction Conditions: Prepare two sets of reaction tubes. Both contain a buffer (e.g., imidazole-HCl), MgCl2, NaCl, and KCl. One set also contains ouabain.

  • Enzyme Incubation: Add the membrane preparation to the reaction tubes and pre-incubate to allow for ouabain binding.

  • Initiation of Reaction: Start the reaction by adding ATP. Incubate at a constant temperature (e.g., 37°C) for a specific duration.

  • Termination and Phosphate Measurement: Stop the reaction (e.g., by adding a strong acid). Measure the concentration of inorganic phosphate released in each tube using a colorimetric method (e.g., the Fiske-Subbarow method or a malachite green-based assay).

  • Calculation of Activity: The Na+/K+-ATPase activity is the difference in the amount of phosphate liberated in the absence and presence of ouabain.

Omecamtiv Mecarbil: Cardiac Myosin ATPase Activity Assay

Experimental workflow for Omecamtiv mecarbil assay.

Actin-Activated Myosin ATPase Assay (NADH-Coupled Assay):

• Principle: This is a continuous spectrophotometric assay that measures the rate of ATP hydrolysis by myosin in the presence of actin. The production of ADP is coupled to the oxidation of NADH, which can be monitored as a decrease in absorbance at 340 nm.

• Protocol Outline:

  • Protein Purification: Purify cardiac myosin, actin, and regulatory proteins (troponin and tropomyosin).

  • Reaction Mixture: Prepare a reaction buffer containing a buffer (e.g., MOPS or imidazole), KCl, MgCl2, ATP, an ATP-regenerating system (phosphoenolpyruvate and pyruvate kinase), lactate dehydrogenase, and NADH.

  • Assay Procedure:

    • Add all components except myosin to a cuvette and allow the temperature to equilibrate (e.g., 25°C).

    • Initiate the reaction by adding a known concentration of cardiac myosin.

    • Continuously monitor the decrease in absorbance at 340 nm using a spectrophotometer.

  • Data Analysis: The rate of NADH oxidation is directly proportional to the rate of ATP hydrolysis. Calculate the ATPase activity (moles of ATP hydrolyzed per mole of myosin per second). To determine the effect of Omecamtiv mecarbil, perform the assay at various concentrations of the drug and actin to determine changes in the maximal ATPase rate (Vmax) and the actin concentration required for half-maximal activation (K-ATPase).

Conclusion: Distinct Roles in Heart Failure Therapy

Istaroxime and Omecamtiv mecarbil represent innovative and mechanistically distinct approaches to the treatment of heart failure. Istaroxime, with its dual inotropic and lusitropic effects, demonstrates potential as a rapid-acting intravenous therapy for acute decompensated heart failure and cardiogenic shock, where its ability to increase blood pressure without a significant increase in heart rate is particularly advantageous.[19] Omecamtiv mecarbil, as an oral cardiac myosin activator, has shown a modest but statistically significant benefit in reducing long-term heart failure events in a broad population of patients with chronic HFrEF. Its novel mechanism, independent of intracellular calcium modulation, offers a new therapeutic avenue for chronic management.

The choice between these agents, should they both receive regulatory approval for their respective indications, will be guided by the clinical setting (acute vs. chronic), the patient's hemodynamic profile, and the desired therapeutic outcome. Further research, including potential head-to-head comparative trials in specific patient populations, will be invaluable in further defining their respective roles in the evolving landscape of heart failure therapeutics.

References

• 1. Pulmonary Capillary Wedge Pressure - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. CV Physiology | Pulmonary Capillary Wedge Pressure [cvphysiology.com]
• 3. Left Ventricular Ejection Fraction - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdsearchlight.com [mdsearchlight.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Measuring Left Ventricular Ejection Fraction - Techniques and Potential Pitfalls | ECR Journal [ecrjournal.com]
• 7. assaygenie.com [assaygenie.com]
• 8. How to standardize the measurement of left ventricular ejection fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessing Left Ventricular Ejection Fraction With Echocardiography - POCUS 101 [pocus101.com]
• 10. Echocardiographic estimation of pulmonary capillary wedge pressure using the combination of diastolic annular and mitral inflow velocities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. KINETIC AND EQUILIBRIUM ANALYSIS OF THE MYOSIN ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cytokinetics.com [cytokinetics.com]
• 14. researchgate.net [researchgate.net]
• 15. CheKine™ Micro Na⁺/K⁺-ATPase Activity Assay Kit - Abbkine – Antibodies, proteins, biochemicals, assay kits for life science research [abbkine.com]
• 16. znaturforsch.com [znaturforsch.com]
• 17. mybiosource.com [mybiosource.com]
• 18. Pulmonary wedge pressure - Wikipedia [en.wikipedia.org]
• 19. Human SERCA2 ATPase - Ready-To-Use ELISA Kit (Colorimetric) (NBP3-31128) by Novus, Part of Bio-Techne [bio-techne.com]
• 20. Novel approach for quantification of endoplasmic reticulum Ca2+ transport - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Istaroxime's Cardiac Effects Validated by Echocardiography: A Comparative Guide

Istaroxime is an innovative intravenous agent for the treatment of acute heart failure (AHF), distinguished by its dual mechanism of action that enhances both cardiac contractility (inotropic effect) and relaxation (lusitropic effect).[1][2] This guide provides a comprehensive comparison of Istaroxime's performance with other alternatives, supported by experimental data from clinical trials.

Istaroxime's Dual Mechanism of Action

Istaroxime exerts its effects on cardiac myocytes through two primary pathways:

• Inhibition of Na+/K+-ATPase: By blocking the Na+/K+-ATPase pump on the sarcolemma, Istaroxime increases intracellular sodium concentration. This, in turn, enhances the activity of the Na+/Ca2+ exchanger (NCX), leading to an influx of calcium ions into the cell. The elevated intracellular calcium concentration improves myocardial contractility.[1][3]

• Stimulation of SERCA2a: Istaroxime also activates the sarcoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[1][3] This enzyme is responsible for re-sequestering calcium from the cytoplasm back into the sarcoplasmic reticulum during diastole. By stimulating SERCA2a, Istaroxime promotes faster calcium reuptake, leading to improved cardiac relaxation.[3]

This dual mechanism distinguishes Istaroxime from other inotropic agents and contributes to its unique hemodynamic profile, including an increase in systolic blood pressure and a decrease in heart rate.[4]

Istaroxime's dual mechanism of action on a cardiac myocyte.

Echocardiographic Validation of Istaroxime's Effects

Clinical trials have utilized echocardiography to validate the therapeutic effects of Istaroxime on cardiac function. The following tables summarize key quantitative data from these studies.

Table 1: Echocardiographic and Hemodynamic Changes with Istaroxime (SEISMiC Study)[5]

Parameter	Istaroxime (24h)	Placebo (24h)	p-value
Cardiac Index (L/min/m²)	+0.21	-	0.016
Left Atrial Area (cm²)	-1.8	-	0.008
Left Ventricular End-Systolic Volume (mL)	-12.0	-	0.034
Systolic Blood Pressure AUC (0-6h, mmHghr)	53.1	30.9	0.017
Systolic Blood Pressure AUC (0-24h, mmHghr)	291.2	208.7	0.025

Table 2: Echocardiographic and Hemodynamic Changes with Istaroxime (HORIZON-HF Study)[4]

Parameter	Istaroxime (1.5 µg/kg/min)	Placebo	p-value
Pulmonary Capillary Wedge Pressure (mmHg)	-4.7 ± 5.9	0.0 ± 3.6	<0.05
Cardiac Index	Increased	No significant change	-
Left Ventricular End-Diastolic Volume	Decreased	No significant change	-
E-wave Deceleration Time	Improved	No significant change	-
Systolic Blood Pressure	Increased	No significant change	-
Heart Rate	Decreased	No significant change	-

A meta-analysis of three randomized controlled trials with a total of 300 patients further supports these findings, showing that Istaroxime was significantly associated with an increased left ventricular ejection fraction, stroke volume index, and cardiac index.[5][6] It also led to a significant decrease in the E/A ratio, indicating improved diastolic function.[5][6]

Comparison with Alternative Inotropic Agents

Istaroxime's profile can be compared with established inotropic agents like dobutamine.

Table 3: Comparison of Istaroxime and Dobutamine

Feature	Istaroxime	Dobutamine
Mechanism of Action	Na+/K+-ATPase inhibitor and SERCA2a activator[1][3]	β1-adrenergic receptor agonist[7]
Inotropic Effect	Positive[1]	Positive[8]
Lusitropic Effect	Positive (improves relaxation)[1]	-
Effect on Heart Rate	Decreases[4]	Increases[7]
Effect on Blood Pressure	Increases systolic blood pressure[4]	Variable, can cause hypotension[7]
Arrhythmogenic Potential	Lower compared to digitalis compounds[1]	Can induce arrhythmias[7]

Experimental Protocols

Istaroxime Administration Protocol (SEISMiC Study)

The Safety and Efficacy of Istaroxime for Pre-Cardiogenic Shock (SEISMiC) study was a multicenter, randomized, double-blind, placebo-controlled trial.[9]

• Patient Population: Sixty patients with acute heart failure-related pre-cardiogenic shock, defined as a systolic blood pressure <90 mmHg without hypoperfusion.[9]

• Intervention: Patients were randomized to receive either intravenous Istaroxime (1.0–1.5 µg/kg/min) or a placebo for 24 hours.[9]

• Primary Endpoint: The primary endpoint was the adjusted area under the curve (AUC) change in systolic blood pressure from baseline to 6 hours.[9]

• Key Assessments: Echocardiographic measurements were performed at baseline and at 24 hours to assess changes in cardiac index, left atrial area, and left ventricular end-systolic volume.[9]

Workflow of the SEISMiC clinical trial protocol.

Dobutamine Stress Echocardiography Protocol

Dobutamine stress echocardiography is a common non-invasive test to assess myocardial ischemia and viability.[8]

• Procedure: Dobutamine is infused intravenously in incrementally increasing doses (e.g., starting at 5 or 10 µg/kg/min and increasing every 3-5 minutes to a maximum of 40 or 50 µg/kg/min).[7]

• Imaging: Echocardiographic images of the heart are acquired at rest and at each stage of the dobutamine infusion.[7]

• Endpoint: The test is terminated when the target heart rate is achieved, or if the patient develops significant symptoms, arrhythmias, or severe wall motion abnormalities.[7]

• Interpretation: A normal response is an increase in the contractility of all myocardial segments. Ischemia is suggested by the development of new or worsening regional wall motion abnormalities.[8]

Conclusion

Echocardiographic data from clinical trials provide robust validation of Istaroxime's beneficial effects on cardiac function in patients with acute heart failure. Its unique dual mechanism of action, which improves both contractility and relaxation, translates into favorable hemodynamic changes, including increased systolic blood pressure and cardiac index, and a reduction in heart rate. Compared to traditional inotropes like dobutamine, Istaroxime offers a potentially safer profile with a lower risk of arrhythmias. Further large-scale clinical trials are warranted to fully establish its role in the management of acute heart failure.[5][6]

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure | Semantic Scholar [semanticscholar.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. escardio.org [escardio.org]
• 8. dovepress.com [dovepress.com]
• 9. Safety and efficacy of istaroxime in patients with acute heart failure‐related pre‐cardiogenic shock – a multicentre, randomized, double‐blind, placebo‐controlled, parallel group study (SEISMiC) - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Deep Dive: Istaroxime's Unique Approach to Na+/K+-ATPase Inhibition Sets It Apart

A new generation of cardiac therapy, Istaroxime, is redefining the landscape of Na+/K+-ATPase inhibitors. While traditional agents like digoxin have been mainstays in treating heart failure, their narrow therapeutic window and pro-arrhythmic potential have long been a concern. Istaroxime presents a paradigm shift with its dual mechanism of action, offering a more targeted and potentially safer approach to enhancing cardiac function. This guide provides a comprehensive comparison of the mechanistic differences between Istaroxime and other Na+/K+-ATPase inhibitors, supported by experimental data and detailed protocols for researchers in cardiovascular drug development.

Istaroxime distinguishes itself from other Na+/K+-ATPase inhibitors through a unique dual mechanism: it not only inhibits the Na+/K+-ATPase but also stimulates the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a).[1][2] This dual action results in both enhanced contractility (inotropic effect) and improved relaxation (lusitropic effect) of the cardiac muscle.[1] This contrasts with traditional cardiac glycosides, such as digoxin, which primarily achieve their inotropic effect through Na+/K+-ATPase inhibition alone, leading to an increase in intracellular calcium that can also predispose to arrhythmias.[3][4]

Unraveling the Molecular Interactions: A Tale of Two Binding Modes

The binding of Istaroxime to the Na+/K+-ATPase is fundamentally different from that of classical cardiac glycosides. While both interact with the extracellular side of the alpha-subunit of the enzyme, cryo-electron microscopy has revealed that Istaroxime binds in an "upside-down" orientation compared to traditional inhibitors. This unique binding posture may contribute to its distinct pharmacological profile.

In the Lab: Quantifying Inhibition and Calcium Dynamics

To fully appreciate the mechanistic distinctions, it is crucial to understand the experimental methodologies used to characterize these compounds. Below are detailed protocols for key assays.

Experimental Protocol: Na+/K+-ATPase Activity Assay

This assay quantifies the enzymatic activity of Na+/K+-ATPase by measuring the rate of ATP hydrolysis.

Materials:

• Purified Na+/K+-ATPase enzyme preparation (e.g., from porcine cerebral cortex or human erythrocyte membranes)

• Assay Buffer: 140 mM NaCl, 3 mM MgCl2, 50 mM HEPES-Tris (pH 7.5)

• Substrate Solution: 3 mM ATP, 10 mM KCl, and [γ-32P]ATP

• Inhibitors: Istaroxime, Digoxin (or other relevant inhibitors) at various concentrations

• Perchloric acid (30% v/v)

• Ammonium molybdate solution

• Reducing agent (e.g., ascorbic acid)

• Phosphate standard solutions

Procedure:

• Pre-incubate the purified enzyme with increasing concentrations of the inhibitor (Istaroxime or Digoxin) in the assay buffer for 10 minutes at 37°C.

• Initiate the reaction by adding the substrate solution.

• Allow the reaction to proceed for 15 minutes at 37°C.

• Stop the reaction by adding cold perchloric acid.

• Centrifuge the samples to pellet the protein.

• To determine the amount of inorganic phosphate (Pi) released, add ammonium molybdate and a reducing agent to the supernatant to form a colored complex.

• Measure the absorbance at a specific wavelength (e.g., 660 nm) using a spectrophotometer.

• Generate a standard curve using phosphate standards to calculate the concentration of Pi released in each sample.

• Na+/K+-ATPase activity is calculated as the difference between the total ATPase activity and the ouabain-insensitive ATPase activity.

Data Analysis:

The concentration of the inhibitor that produces 50% inhibition (IC50) is determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Istaroxime and Digoxin on Na+/K+-ATPase activity from various sources.

Compound	Tissue/Enzyme Source	IC50 (µM)	Reference
Istaroxime	Dog Kidney Na+/K+-ATPase	0.43
Guinea Pig Kidney Na+/K+-ATPase	8.5
Digoxin	Human Erythrocyte Membrane	Varies	[5]
Porcine Cerebral Cortex	Varies	[5]

Downstream Signaling: A Fork in the Road to Calcium Regulation

The inhibition of Na+/K+-ATPase by traditional cardiac glycosides sets off a signaling cascade that, while enhancing contractility, can also lead to cellular calcium overload and arrhythmias.[6]

Fig. 1: Downstream signaling of traditional Na+/K+-ATPase inhibitors.

Experimental Protocol: Intracellular Calcium Measurement in Cardiomyocytes

This protocol details the measurement of intracellular calcium dynamics in isolated cardiomyocytes using fluorescent indicators.

Materials:

• Isolated adult ventricular cardiomyocytes

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescent Ca2+ indicators (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Ion-selective fluorescence imaging system (e.g., IonOptix)

• Field stimulator

Procedure:

• Isolate ventricular cardiomyocytes from animal models (e.g., rat, guinea pig) using enzymatic digestion.

• Load the isolated myocytes with a fluorescent Ca2+ indicator (e.g., 5 µM Fura-2 AM with 0.02% Pluronic F-127) for 10-15 minutes at room temperature.

• Wash the cells to remove excess dye and allow for de-esterification of the AM ester.

• Place the cells in a perfusion chamber on the stage of an inverted microscope equipped for fluorescence imaging.

• Perfuse the cells with HBSS.

• Electrically stimulate the myocytes at a physiological frequency (e.g., 1 Hz) to elicit Ca2+ transients.

• Record the fluorescence emission at the appropriate wavelengths (e.g., 510 nm for Fura-2 with excitation at 340 and 380 nm).

• After establishing a baseline, introduce the test compound (Istaroxime or Digoxin) into the perfusion solution and continue recording.

Data Analysis:

The ratio of fluorescence intensities at the two excitation wavelengths (for Fura-2) is used to calculate the intracellular Ca2+ concentration. Analyze parameters such as the amplitude and decay kinetics of the Ca2+ transient, as well as the frequency and characteristics of spontaneous Ca2+ release events (sparks and waves).

Divergent Effects on Intracellular Calcium Handling

The dual action of Istaroxime leads to a more favorable intracellular calcium profile compared to Digoxin. While both increase the amplitude of the systolic Ca2+ transient, Istaroxime's stimulation of SERCA2a enhances the reuptake of calcium into the sarcoplasmic reticulum during diastole.[1] This leads to a faster decay of the Ca2+ transient and a reduction in diastolic Ca2+ levels, which is thought to contribute to its lower arrhythmogenic potential.[1] In contrast, traditional inhibitors can lead to an accumulation of diastolic calcium, increasing the likelihood of spontaneous Ca2+ release from the SR and delayed afterdepolarizations.[6]

Parameter	Istaroxime	Digoxin/Ouabain	Reference
Ca2+ Transient Amplitude	Increased	Increased	[7]
Ca2+ Transient Decay	Accelerated	Prolonged	[1]
Spontaneous Ca2+ Sparks	No significant increase in frequency	Increased frequency	[7]
Spontaneous Ca2+ Waves	Increased proportion of aborted waves	Increased incidence	[7]

The Lusitropic Advantage: Istaroxime's SERCA2a Stimulation

The stimulation of SERCA2a is the key differentiator for Istaroxime, providing a direct mechanism for improving cardiac relaxation (lusitropy).[8] By promoting the removal of Ca2+ from the cytosol during diastole, Istaroxime helps to restore normal diastolic function, which is often impaired in heart failure.[9]

References

• 1. Efficacy of the New Inotropic Agent Istaroxime in Acute Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Digoxin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Istaroxime for Patients with Acute Heart Failure: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Cellular Mechanisms Underlying the Low Cardiotoxicity of Istaroxime - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchonline.gcu.ac.uk [researchonline.gcu.ac.uk]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Istaroxime: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of investigational compounds like istaroxime is a critical component of laboratory safety and operational excellence. This guide provides essential information and step-by-step procedures for the proper disposal of istaroxime, grounded in available safety data.

Istaroxime: A Non-Hazardous Compound

According to the Safety Data Sheet (SDS) for Istaroxime hydrochloride, the compound is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] This classification informs the basis of the recommended disposal procedures.

Core Disposal and Decontamination Procedures

While istaroxime is not deemed hazardous, prudent laboratory practice dictates a structured approach to its disposal to minimize environmental impact and ensure personnel safety. The primary directive for disposal is to adhere to all relevant country, federal, state, and local regulations.[1]

Spill Management:

In the event of a spill, the following steps should be taken:

• Ensure Personal Safety: Wear appropriate personal protective equipment (PPE), including a self-contained breathing apparatus, and protective clothing.[1]

• Ventilation: Ensure the area is adequately ventilated.[1]

• Containment: Prevent further leakage or spillage and keep the product away from drains and water courses.[1]

• Absorption: For solutions, absorb the spill with a finely-powdered liquid-binding material such as diatomite or universal binders.[1]

• Decontamination: Scrub the affected surfaces and equipment with alcohol.[1]

• Disposal: Dispose of all contaminated materials in accordance with local regulations.[1]

Disposal of Unused Istaroxime and Contaminated Materials:

The disposal of istaroxime and any materials that have come into contact with it should be conducted as follows:

• Unused Product: Dispose of the substance in accordance with prevailing country, federal, state, and local regulations.[1]

• Contaminated Packaging: Conduct recycling or disposal of contaminated packaging in line with all applicable regulations.[1]

General Guidance for Pharmaceutical Waste Disposal

For investigational compounds in a research setting, it is best practice to follow established guidelines for pharmaceutical waste. In the absence of specific federal or local regulations for istaroxime, the following general procedures are recommended:

• Do Not Dispose Down the Drain: Avoid disposing of chemical substances down the sink or toilet unless explicitly permitted by local wastewater regulations.[2]

• Segregate Waste: Keep istaroxime waste separate from other waste streams.

• Use a Licensed Waste Hauler: Engage a certified hazardous or chemical waste disposal company to handle the final disposal of the material.

Logical Workflow for Istaroxime Disposal

The following diagram outlines the decision-making process for the proper disposal of istaroxime in a laboratory setting.

Caption: Logical workflow for the disposal of istaroxime.

It is important to note that while the current SDS for istaroxime classifies it as non-hazardous, this status could change with the availability of new toxicological data. Therefore, always consult the most recent SDS and your institution's Environmental Health and Safety (EHS) department for the latest guidance.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. dea.gov [dea.gov]

Personal protective equipment for handling Istaroxime

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with Istaroxime. The following procedures are designed to ensure a safe laboratory environment and proper management of this investigational compound.

Personal Protective Equipment (PPE)

To ensure safety when handling Istaroxime, full personal protective equipment is required.[1] The following table summarizes the necessary PPE for various situations.

Situation	Required Personal Protective Equipment
Routine Handling	Chemical-resistant gloves, lab coat, and safety glasses with side shields.
Risk of Dust/Aerosol	In addition to routine PPE, use a NIOSH-certified N95 or higher-level respirator.[2]
Risk of Splash	Face shield and a protective disposable gown made of low-permeability fabric.[3]
Accidental Release	Full protective equipment including respiratory protection.[1]

Operational Plan and Handling Procedures

1. Engineering Controls:

• Work in a well-ventilated area.[1]

• Use a chemical fume hood for procedures that may generate dust or aerosols.[1]

• Ensure a safety shower and eyewash station are readily accessible.[1]

2. Safe Handling Practices:

• Avoid contact with eyes, skin, and clothing.[1]

• Avoid inhalation of dust or aerosols.[1]

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in areas where Istaroxime is handled.[3]

3. Storage:

• Keep the container tightly sealed.[1]

• Store in a cool, well-ventilated area.[1]

• The recommended storage temperature is 4°C, sealed and away from moisture.[1]

• For solutions in solvent, store at -80°C for up to one year or -20°C for up to six months.[1]

Emergency Procedures

Emergency Situation	First-Aid Measures
Eye Contact	Immediately flush eyes with large amounts of water, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[1]
Skin Contact	Remove contaminated clothing and rinse the affected skin thoroughly with plenty of water. Seek medical attention if irritation develops.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen or cardiopulmonary resuscitation (CPR) if necessary. Avoid mouth-to-mouth resuscitation. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[1]

Disposal Plan

All waste, including unused Istaroxime and contaminated materials, must be handled in accordance with applicable federal, state, and local regulations.[4]

1. Spills and Contamination:

• In case of a spill, prevent further leakage if it is safe to do so.[1]

• Absorb solutions with an inert, liquid-binding material such as diatomite or universal binders.[1]

• Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Collect all contaminated materials in a sealed container for proper disposal.[1]

2. Unused Istaroxime and Contaminated PPE:

• Dispose of unused Istaroxime and any contaminated materials (e.g., gloves, gowns, labware) as hazardous waste.

• Do not dispose of Istaroxime down the drain or in the regular trash.[1][5]

• Contact your institution's Environmental Health and Safety (EHS) office for guidance on proper disposal procedures.[6]

Experimental Workflow for Handling Istaroxime

Caption: Workflow for the safe handling and disposal of Istaroxime.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osha.gov [osha.gov]
• 4. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 5. fda.gov [fda.gov]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]